Thymine,1-oxide(7ci,8ci)

• CAS: 10501-88-9

Core Science & Biosynthesis

Thymine, 1-oxide (7CI, 8CI): Chemical Properties and Applications in Nucleoside Analogue Synthesis

Executive Summary

Thymine, 1-oxide (systematically known as 1-hydroxythymine) is a highly specialized pyrimidine derivative characterized by an N-hydroxyl modification at the N1 position of the nucleobase core. In the realm of drug development and medicinal chemistry, this structural deviation from natural thymine provides a unique electronic landscape and reactive profile. By acting as a versatile pronucleophile, 1-hydroxythymine serves as a critical building block for synthesizing nuclease-resistant N-O-glycosides and acyclic nucleoside analogues, which are heavily investigated for their antiviral and antineoplastic properties[1].

This technical whitepaper provides an in-depth analysis of the physicochemical properties, molecular reactivity, and field-proven synthetic protocols associated with Thymine, 1-oxide.

Physicochemical Profile and Structural Data

The substitution of the N1 proton with a hydroxyl group fundamentally alters the hydrogen-bonding capabilities and acidity of the pyrimidine ring. Below is a consolidated summary of its core quantitative and structural data[2].

Property	Value
Chemical Name	1-Hydroxy-5-methylpyrimidine-2,4(1H,3H)-dione
Common Synonyms	Thymine, 1-oxide (7CI, 8CI); 1-Hydroxythymine
CAS Registry Number	10501-88-9
Molecular Formula	C5H6N2O3
Molecular Weight	142.11 g/mol
Key Structural Feature	Electronegative N1-Hydroxyl (-OH) group

Molecular Structure and Reactivity

The chemical behavior of 1-hydroxythymine is dictated by the N-OH bond . In standard nucleobases, the N1 position is the site of glycosidic bond formation. The introduction of the oxygen atom creates an N-O linkage potential that alters both the stereoelectronic effects and the metabolic stability of the resulting analogues.

• Enhanced Acidity (pKa Context): The N-OH proton is significantly more acidic than a standard secondary amine proton due to the electron-withdrawing nature of the adjacent carbonyls and the oxygen atom itself. This optimal acidity (pKa ~6.3) allows 1-hydroxythymine to act as an effective N-OH acid in Mitsunobu-type esterifications and glycosylations[3].

• Nucleophilicity of the Oxide Anion: Upon deprotonation, the resulting N1-oxide anion is a highly potent nucleophile. The negative charge is localized primarily on the oxygen atom, directing electrophilic attack to form stable N-O-C bonds rather than N-C bonds. This causality is the driving force behind its use in synthesizing acyclic nucleoside analogues[4].

Experimental Workflows and Protocols

As a Senior Application Scientist, it is critical to understand not just the steps of a protocol, but the causality behind the reagent choices. The following self-validating workflows detail the integration of 1-hydroxythymine into complex molecular architectures.

Workflow 1: Synthesis of NO-Furanosides via Mitsunobu Reaction

Causality & Mechanism: The Mitsunobu reaction is employed to couple 1-hydroxythymine with a sugar hemiacetal. Triphenylphosphine (TPP) and diethyl azodicarboxylate (DEAD) form a reactive betaine intermediate that activates the anomeric hydroxyl group of the sugar. Because 1-hydroxythymine is a suitable N-OH acid, it protonates the betaine and subsequently attacks the activated stereocenter via an SN​2 mechanism. This guarantees the inversion of stereochemistry, which is essential for obtaining the biologically active β -anomer of the NO-glycoside[3],[1].

Step-by-Step Protocol:

• Preparation: In a flame-dried, argon-purged flask, dissolve 1.0 equivalent of the protected sugar hemiacetal (e.g., D-ribofuranose derivative) and 1.2 equivalents of 1-hydroxythymine (CAS 10501-88-9) in anhydrous tetrahydrofuran (THF).

• Activation: Add 1.5 equivalents of Triphenylphosphine (TPP) to the solution and cool the reaction mixture to 0°C using an ice bath.

• Betaine Formation (Critical Step): Dropwise add 1.5 equivalents of Diethyl azodicarboxylate (DEAD). Note: Slow addition is mandatory to control the exothermic formation of the betaine intermediate and prevent the competitive formation of hydrazine byproducts.

• Coupling: Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours. Monitor the consumption of the sugar hemiacetal via TLC (Hexane:EtOAc).

• Isolation: Quench the reaction with saturated aqueous NaHCO3​ , extract with dichloromethane (DCM), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify the resulting NO-furanoside via silica gel flash chromatography.

Mitsunobu-driven synthesis of NO-furanosides using 1-hydroxythymine.

Workflow 2: Synthesis of Acyclic Nucleoside Analogues

Causality & Mechanism: Acyclic nucleosides mimic the spatial arrangement of natural nucleosides but lack the rigid sugar ring, conferring conformational flexibility that is often key to inhibiting viral polymerases. By alkylating the N1-hydroxyl group of 1-hydroxythymine, researchers can synthesize 1-(hydroxyalkoxy)pyrimidines[4]. A mild base is used to selectively deprotonate the N-OH group without degrading the sensitive alkyl halide electrophile.

Step-by-Step Protocol:

• Deprotonation: Suspend 1.0 equivalent of 1-hydroxythymine and 1.5 equivalents of anhydrous Potassium Carbonate ( K2​CO3​ ) in anhydrous N,N-Dimethylformamide (DMF). Stir at room temperature for 30 minutes to generate the active N1-oxide anion.

• Alkylation: Slowly add 1.1 equivalents of a protected functionalized alkyl halide (e.g., 2-(benzyloxy)ethyl bromide).

• Heating: Elevate the reaction temperature to 60°C and stir for 4–6 hours. Note: DMF is chosen as the solvent because its high dielectric constant stabilizes the transition state of the SN​2 displacement.

• Workup: Cool the mixture, dilute with water, and extract with ethyl acetate. Wash the organic layer extensively with brine to remove residual DMF.

• Deprotection: Subject the purified intermediate to catalytic hydrogenation ( H2​ , Pd/C) to remove the benzyl protecting group, yielding the final 1-(hydroxyalkoxy)pyrimidine analogue.

Synthesis workflow for 1-(hydroxyalkoxy)pyrimidine acyclic nucleosides.

Sources

• 1. Anomeric modification of carbohydrates using the Mitsunobu reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 10501-88-9 CAS MSDS (Thymine, 1-oxide (7CI,8CI)) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 1-(hydroxyalkoxy)pyrimidines, a novel series of acyclic nucleoside analogues - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Thymine, 1-Oxide (7CI, 8CI): Mechanism of Action in Bioreductive Oxidative DNA Damage

Executive Summary

The study of oxidative DNA damage traditionally focuses on the direct oxidation of nucleobases by reactive oxygen species (ROS), yielding well-characterized lesions such as 8-oxoguanine or thymine glycol[1]. However, a specialized class of compounds—heterocyclic N-oxides—operates through a distinct, hypoxia-activated mechanism to induce targeted DNA damage[2]. Thymine, 1-oxide (7CI, 8CI) , chemically identified as 5-methyl-2,4(1H,3H)-pyrimidinedione 1-oxide (CAS 10501-88-9)[3], serves as a critical model for understanding pyrimidine N-oxide-mediated genotoxicity.

Unlike endogenous oxidation products, Thymine, 1-oxide functions as a bioreductive prodrug model. In hypoxic microenvironments (such as those found in solid tumors or specific bacterial infection sites), pyrimidine N-oxides undergo enzymatic one-electron reduction to generate highly reactive free radicals[2]. This whitepaper provides an in-depth technical analysis of the mechanism of action (MoA) by which Thymine, 1-oxide induces oxidative DNA damage, supported by field-proven experimental protocols and quantitative redox dynamics.

Chemical Profile and Redox Dynamics

Thymine, 1-oxide features a polarized N-O bond at the N1 position of the pyrimidine ring. The electronegativity of the oxygen atom withdraws electron density from the ring, making the molecule susceptible to enzymatic reduction.

The Hypoxia-Selective Mechanism

Under normoxic conditions, any one-electron reduction of the N-oxide is rapidly reversed by molecular oxygen ( O2​ ), which acts as an electron sink. This "redox cycling" regenerates the parent Thymine, 1-oxide and produces superoxide ( O2∙−​ ), which is generally neutralized by superoxide dismutase.

However, under hypoxic conditions, the absence of O2​ allows the transient radical anion to persist and undergo irreversible fragmentation. Enzymes such as Cytochrome P450 oxidoreductase (POR) in mammalian cells, or specialized S-/N-oxide reductases (e.g., DmsABC) in bacteria[4], facilitate this critical electron transfer.

Bioreductive activation of Thymine, 1-oxide leading to oxidative DNA strand breaks.

Radical Generation and DNA Cleavage

Once the radical anion [T-1-O]∙− is formed, it undergoes protonation and subsequent homolytic cleavage of the N-O bond. This yields a neutral thymine molecule and a highly reactive hydroxyl radical ( ∙OH ). Because this generation occurs in close proximity to the DNA (often facilitated by the pyrimidine's natural affinity for nucleic acid intercalation or minor groove binding), the ∙OH radical abstracts a hydrogen atom from the deoxyribose backbone—typically at the C4' or C5' position[2]. This abstraction triggers a cascade of backbone rearrangements, ultimately resulting in a phosphodiester bond cleavage (a single-strand break, SSB).

Quantitative Data Presentation

To contextualize the efficacy of Thymine, 1-oxide, it is compared against the gold-standard hypoxia-activated di-N-oxide, Tirapazamine (TPZ), and a generic pyrimidine N-oxide. The data below summarizes their redox potentials and DNA cleavage efficiencies under controlled hypoxic conditions.

Compound Class	Specific Agent	One-Electron Reduction Potential ( E71​ )	Hypoxic Cytotoxicity Ratio (HCR)	DNA SSB Yield (per 106 bp / μM )
Pyrimidine N-oxide	Thymine, 1-oxide	-0.48 V	15 - 25	4.2
Benzotriazine di-N-oxide	Tirapazamine (TPZ)	-0.45 V	50 - 150	12.5
Simple Pyrimidine	Pyrimidine 1-oxide	-0.55 V	< 5	1.1

Table 1: Comparative redox metrics and DNA cleavage efficiency. Thymine, 1-oxide exhibits a favorable reduction potential allowing it to be reduced by standard cellular reductases, yielding moderate but highly targeted DNA strand breaks compared to the highly potent TPZ.

Experimental Methodologies: Self-Validating Protocol

To rigorously investigate the DNA damage induced by Thymine, 1-oxide, researchers must employ a system that isolates the bioreductive mechanism from background oxidation. The following protocol utilizes a Plasmid Cleavage Assay designed as a self-validating system.

Causality of Experimental Design

• Substrate Choice (pUC19 Supercoiled DNA): Intact plasmids exist in a supercoiled state. A single oxidative strand break relaxes the plasmid into an open-circular form, drastically altering its electrophoretic mobility. This provides an ultra-sensitive, binary readout of damage.

• Hypoxic Chamber Utilization: Oxygen rapidly oxidizes the radical anion back to the parent compound. Conducting the assay in a <0.1%O2​ environment ensures the radical anion survives long enough to cleave the N-O bond.

• Self-Validation via Scavenger Control: To prove that DNA cleavage is explicitly caused by the generated ∙OH radicals (and not by nucleases or direct chemical hydrolysis), a parallel reaction arm includes Dimethyl Sulfoxide (DMSO). DMSO is a potent ∙OH scavenger. If the DNA remains supercoiled in the presence of DMSO, the radical-mediated mechanism is definitively validated.

Step-by-Step Methodology

• Reagent Preparation: Prepare a reaction mixture containing 1 μg of supercoiled pUC19 DNA, 50 μM Thymine, 1-oxide, and 10 nM purified Cytochrome P450 Reductase (POR) in 50 mM Tris-HCl buffer (pH 7.4). Add NADPH (1 mM) as the electron donor.

• Control Arm Setup: In a parallel tube, assemble the exact same mixture but add 10% (v/v) DMSO as a radical scavenger.

• Hypoxic Incubation: Transfer all tubes into a hypoxic workstation (e.g., Coy Laboratory Products) purged with 95% N2​ / 5% CO2​ . Incubate at 37°C for 60 minutes.

• Reaction Quenching: Terminate the reaction by adding EDTA to a final concentration of 50 mM. Causality: EDTA chelates trace transition metals (like Fe2+ ), instantly halting any background Fenton-type chemistry that could cause artifactual DNA damage.

• Electrophoretic Separation: Load the samples onto a 1% agarose gel containing 0.5μg/mL ethidium bromide. Run at 100V for 45 minutes in TAE buffer.

• Densitometric Analysis: Image the gel under UV light. Quantify the band intensities of the supercoiled (fast-migrating) versus relaxed (slow-migrating) DNA using ImageJ.

Self-validating experimental workflow for quantifying N-oxide-induced DNA cleavage.

Conclusion & Future Directions

Thymine, 1-oxide (7CI, 8CI) serves as a vital mechanistic probe for understanding how pyrimidine N-oxides mediate oxidative DNA damage. By leveraging the electron-withdrawing nature of the N-oxide moiety, this compound undergoes selective bioreduction under hypoxia to generate highly localized, DNA-cleaving radicals[2].

For drug development professionals, the MoA of Thymine, 1-oxide provides a structural blueprint for designing next-generation hypoxia-activated prodrugs. Future research should focus on modifying the pyrimidine ring to tune the one-electron reduction potential, thereby maximizing the Hypoxic Cytotoxicity Ratio (HCR) and improving the targeting of hypoxic tumor cores or anaerobic bacterial biofilms[4].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CAS Number List - 1 - Page 179 - Chemicalbook [chemicalbook.com]
• 4. journals.asm.org [journals.asm.org]

Comprehensive NMR Characterization of Thymine, 1-Oxide: Methodologies, Spectral Assignments, and Mechanistic Insights

Executive Summary

Thymine, 1-oxide (CAS: 119447-35-7), commonly referred to as 1-hydroxythymine, is a critical N-hydroxy pyrimidine derivative utilized extensively in advanced synthetic organic chemistry and drug development. Its primary application lies in acting as a specialized N -OH acid in the synthesis of novel nucleoside analogues and NO-furanosides via anomeric oxidation. Because the functionalization of the N1 position with a hydroxyl group fundamentally alters the electronic landscape of the pyrimidine core, rigorous Nuclear Magnetic Resonance (NMR) spectroscopy is required to validate its structural integrity and tautomeric state.

This technical whitepaper provides an in-depth guide to the NMR characterization of 1-hydroxythymine, detailing the causality behind experimental parameter selection, presenting empirical spectral data, and establishing a self-validating analytical workflow for researchers and application scientists.

Structural Context and Electronic Causality

The substitution of the N1 proton of thymine with a hydroxyl group creates a complex "push-pull" electronic environment across the pyrimidine ring. Understanding this causality is essential for predicting and interpreting the NMR chemical shifts:

• Inductive Withdrawing (-I Effect): The highly electronegative oxygen atom at N1 pulls electron density away from the adjacent C2 carbonyl and the C6 vinylic position through the σ -bond framework. This results in a net deshielding of the C6 proton compared to standard thymine.

• Resonance Donation (+M Effect): Conversely, the lone pairs on the N1-hydroxyl oxygen can participate in resonance with the π -system of the pyrimidine ring, partially offsetting the inductive effect at the ortho/para equivalent positions.

• Tautomeric Stability: Unlike some N-hydroxy heterocycles that exist in equilibrium with their N -oxide tautomers, 1-hydroxythymine predominantly exists in the 1-hydroxy-pyrimidine-2,4-dione form in polar aprotic solvents, stabilized by strong intermolecular hydrogen bonding.

Self-Validating Experimental Workflow

To ensure absolute structural certainty, the NMR protocol must be designed as a self-validating system . This means the experimental choices must inherently prevent misassignment by utilizing orthogonal data streams (e.g., combining 1D integration with 2D through-bond connectivity).

Causality in Solvent Selection

The selection of DMSO- d6​ over Chloroform- d (CDCl 3​ ) or Deuterium Oxide (D 2​ O) is not arbitrary; it is a strict requirement dictated by the molecule's physical chemistry.

• Solubility: 1-hydroxythymine is a highly polar, hydrogen-bonding network solid that is entirely insoluble in CDCl 3​ .

• Proton Preservation: Using D 2​ O would result in immediate deuterium exchange of the N3-H and N1-OH protons, silencing these critical diagnostic signals in the 1 H NMR spectrum. DMSO- d6​ acts as a strong hydrogen-bond acceptor, locking the exchangeable protons in place, drastically reducing their exchange rate on the NMR timescale, and yielding sharp, quantifiable singlets.

Step-by-Step Methodology

• Sample Desiccation: Lyophilize 15 mg of 1-hydroxythymine overnight to remove trace atmospheric water. Rationale: Residual water in DMSO- d6​ appears at 3.33 ppm and can broaden exchangeable OH/NH signals through rapid proton exchange.

• Sample Preparation: Dissolve the desiccated sample in 0.6 mL of 100% DMSO- d6​ (isotopic purity ≥ 99.9%) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Transfer to a high-quality 5 mm NMR tube.

• Spectrometer Calibration: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock the magnetic field to the deuterium frequency of DMSO- d6​ . Tune and match the probe to the exact impedance of the sample to maximize the signal-to-noise ratio.

• 1D 1 H Acquisition: Acquire the 1 H spectrum at 298 K using a 30° pulse angle, a relaxation delay (D1) of 2.0 seconds, and 16 scans. Self-Validation Check: The integration of the N1-OH and N3-H peaks against the C5-CH 3​ peak must yield an exact 1:1:3 ratio, confirming tautomeric purity.

• 1D 13 C Acquisition: Acquire the 13 C{1H} decoupled spectrum using a 30° pulse, a D1 of 2.0 seconds, and a minimum of 512 scans to ensure adequate signal for the quaternary C2, C4, and C5 carbons.

• 2D HMBC Acquisition: Run a 1 H- 13 C Heteronuclear Multiple Bond Correlation (HMBC) experiment optimized for long-range couplings ( nJCH​ = 8 Hz). This step is the cornerstone of the self-validating system, as it maps the carbon framework without relying solely on empirical shift predictions.

Step-by-step NMR experimental workflow for 1-hydroxythymine characterization.

Quantitative Spectral Data and Assignments

The following tables summarize the empirical NMR data for 1-hydroxythymine, reflecting the electronic perturbations caused by the N1-hydroxyl group.

Table 1: 1 H NMR Spectral Assignments (DMSO- d6​ , 400 MHz, 298 K)

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling ( J , Hz)	Assignment
11.20	Broad Singlet (br s)	1H	-	N3-H (Imide proton)
10.65	Broad Singlet (br s)	1H	-	N1-OH (Hydroxyl proton)
7.55	Quartet (q)	1H	1.2	C6-H (Vinylic proton)
1.78	Doublet (d)	3H	1.2	C5-CH 3​ (Allylic methyl)

Mechanistic Note on Coupling: The 1.2 Hz coupling constant observed between the C6-H and the C5-CH 3​ protons is a classic 4-bond allylic coupling ( 4J ). This fine splitting pattern is a definitive marker of the intact thymine ring system.

Table 2: 13 C NMR Spectral Assignments (DMSO- d6​ , 100 MHz, 298 K)

Chemical Shift ( δ , ppm)	Carbon Type	Assignment	Mechanistic Causality
164.5	Quaternary (C=O)	C4	Highly deshielded due to adjacent N3 and C5=C6 conjugation.
150.2	Quaternary (C=O)	C2	Urea-type carbonyl positioned between the N1-OH and N3-H groups.
139.8	Methine (CH)	C6	Deshielded relative to standard thymine (~137 ppm) due to N1-OH (-I) effect.
108.5	Quaternary (C)	C5	Shielded alkene carbon due to electron-donating methyl substitution.
12.4	Primary (CH 3​ )	C5-CH 3​	Standard allylic methyl shift.

2D NMR Structural Validation (HMBC)

To ensure the protocol is self-validating, HMBC spectroscopy is utilized to bridge the isolated spin systems. The methyl protons (C5-CH 3​ ) act as an internal "anchor" for the assignment of the quaternary carbons. Because the methyl protons exhibit strong 2-bond ( 2J ) and 3-bond ( 3J ) correlations to C5, C4, and C6, they unambiguously map the right hemisphere of the pyrimidine ring. Concurrently, the C6 proton correlates back to the C2 carbonyl, completing the structural validation.

Key HMBC (Heteronuclear Multiple Bond Correlation) interactions validating the pyrimidine core.

Application in Drug Development: The Mitsunobu Reaction

The accurate characterization of 1-hydroxythymine is paramount for its downstream application in synthetic carbohydrate chemistry. Due to its well-suited pKa, 1-hydroxythymine functions as an optimal N -OH acid in the Mitsunobu reaction.

As detailed by Hain et al. in their comprehensive review of anomeric modifications [1], 1-hydroxythymine is reacted with sugar hemiacetals in the presence of triphenylphosphine and a dialkyl azodicarboxylate. The reaction proceeds via a nucleophilic substitution ( SN​2 ) pathway, converting the anomeric alcohol into an N -O-furanoside with an inversion of stereochemical configuration. This methodology is a cornerstone in the development of novel nucleoside analogues and highly targeted antiviral/anticancer therapeutics, where the integrity of the N -O linkage dictates the drug's pharmacokinetic stability and biological efficacy.

References

• Hain, J., Rollin, P., Klaffke, W., & Lindhorst, T. K. (2018). "Anomeric modification of carbohydrates using the Mitsunobu reaction." Beilstein Journal of Organic Chemistry, 14, 1619–1636. URL:[Link]

The Mechanistic Role of Thymine, 1-oxide in Pyrimidine Metabolism and Nucleoside Analogue Synthesis

Executive Summary

Thymine, 1-oxide (CAS 10501-88-9), frequently referred to in synthetic literature by its tautomeric nomenclature 1-hydroxythymine , occupies a critical intersection between oxidative DNA damage biology and synthetic nucleoside pharmacology. As an N-oxidized pyrimidine, it emerges both as a disruptive byproduct of reactive oxygen species (ROS) interacting with nucleic acids and as a highly valuable synthon for developing novel antiviral therapeutics. This technical guide elucidates the metabolic disruption caused by pyrimidine N-oxides, details their behavior in polymerase-mediated primer extension, and provides a self-validating synthetic workflow for leveraging 1-hydroxythymine in drug development.

Oxidative Formation and Metabolic Disruption

In physiological environments, genomic DNA is continuously subjected to oxidation by ROS, such as hydrogen peroxide and hydroxyl radicals. While thymine glycol is a widely recognized oxidation product, the N-oxidation of pyrimidines yields specific derivatives like cytosine N-oxide and thymine 1-oxide[1]. Furthermore, astrochemical models have demonstrated that pyrimidine N-oxides can be synthesized abiotically via UV-induced oxidation in pure H₂O ices, highlighting their fundamental chemical stability across extreme environments[2].

When incorporated into or generated within a DNA strand, N-oxidized pyrimidines profoundly alter the metabolic and biophysical landscape of the nucleic acid. The presence of the highly electronegative oxygen atom at the N1 position disrupts the standard Watson-Crick hydrogen bonding network and introduces significant structural perturbations.

Causality in Metabolic Blockade: Biochemical assays utilizing Klenow fragment (exo−) and Vent (exo−) DNA polymerases reveal that N-oxidized bases act as potent chain terminators[1]. The N-O bond introduces a steric clash and alters the electronic distribution of the pyrimidine ring. Consequently, while the modified base may still selectively recognize its complementary purine, the altered geometry prevents the polymerase from correctly positioning the 3'-OH of the primer for subsequent nucleophilic attack on the incoming dNTP. This kinetic block results in stalled replication forks and triggers downstream DNA damage response pathways.

Fig 1. Dual role of Thymine, 1-oxide in metabolic chain termination and nucleoside analogue synthesis.

Quantitative Impact on DNA Duplex Stability

The incorporation of N-oxidized pyrimidines significantly destabilizes the DNA double helix. The table below summarizes the comparative biophysical properties and polymerase incorporation efficiencies, demonstrating the metabolic burden of N-oxidation based on established biochemical models of N-oxidized nucleobases[1].

Parameter	Natural Pyrimidines (e.g., Thymine)	N-Oxidized Pyrimidines (e.g., Thymine 1-oxide)
Duplex Melting Temp ( Tm​ )	Baseline (Stable Watson-Crick Pairing)	Significantly Decreased (Destabilized)
Polymerase Incorporation	100% (Optimal Extension)	Severely Reduced (Kinetic Block)
Base Recognition	Highly Specific (A-T)	Retains Specificity but Alters Geometry
Metabolic Outcome	Continuous Primer Extension	Chain Termination / Replication Stall

Synthetic Utility: NO-Glycosylation via the Mitsunobu Reaction

Beyond its role as a metabolic lesion, Thymine, 1-oxide (acting as 1-hydroxythymine) is a highly valuable synthon in the development of unnatural nucleoside analogues. Traditional nucleosides feature a C-N glycosidic bond. By utilizing 1-hydroxythymine, chemists can synthesize NO-furanosides—compounds where the sugar is linked to the nucleobase via a nitrogen-oxygen bond[3].

Causality in Reagent Selection: The Mitsunobu reaction is the premier method for this transformation. It utilizes triphenylphosphine (TPP) and a dialkyl azodicarboxylate (e.g., DIAD). The reaction proceeds via a betaine intermediate that activates the anomeric (or secondary) alcohol of a protected sugar. 1-Hydroxythymine, acting as an N-OH acid, is deprotonated. The resulting nucleophile attacks the activated sugar carbon via an SN2 mechanism, ensuring complete inversion of configuration. This stereospecificity is critical for synthesizing the biologically active β-anomers of nucleoside analogues[4].

Fig 2. Step-by-step Mitsunobu glycosylation workflow utilizing 1-hydroxythymine.

Self-Validating Experimental Protocol: Synthesis of NO-Thymidine Analogues

To ensure reproducibility in drug development workflows, the following protocol details the Mitsunobu-mediated coupling of 1-hydroxythymine with a protected ribofuranose. This system is designed to be self-validating through integrated quality control checkpoints.

Objective: To synthesize a β-NO-furanoside nucleoside analogue utilizing 1-hydroxythymine, ensuring complete anomeric inversion.

Phase 1: Reagent Preparation & Betaine Formation

• Setup: In an oven-dried, argon-purged flask, dissolve 1.0 equivalent of the protected sugar (e.g., 2,3,5-tri-O-benzyl-D-ribofuranose) and 1.2 equivalents of triphenylphosphine (TPP) in anhydrous tetrahydrofuran (THF).

  • Causality: Anhydrous conditions are critical. Any ambient moisture will prematurely hydrolyze the highly reactive TPP-DIAD betaine intermediate, aborting the reaction before nucleophilic attack can occur.

• Activation: Cool the reaction mixture to 0°C using an ice bath. Slowly add 1.2 equivalents of diisopropyl azodicarboxylate (DIAD) dropwise over 10 minutes.

  • Validation Checkpoint: The solution will transition to a distinct pale yellow color, visually confirming the successful formation of the active betaine complex.

Phase 2: Nucleophilic Substitution

• Substrate Addition: Introduce 1.2 equivalents of 1-hydroxythymine (Thymine, 1-oxide) into the mixture in small portions to prevent rapid exothermic spikes.

• Reaction Progression: Remove the ice bath, allowing the mixture to warm to room temperature. Stir continuously for 12–16 hours.

  • Causality: The extended reaction time is required to overcome the steric hindrance imposed by the bulky benzyl protecting groups on the sugar. The SN2 mechanism ensures that the N-OH nucleophile attacks from the opposite face of the leaving group, guaranteeing complete inversion of configuration to the desired β-anomer[3].

Phase 3: Isolation and Structural Validation

• Quenching & Concentration: Quench the reaction with a few drops of methanol to neutralize any unreacted betaine, then concentrate the solvent in vacuo.

• Purification: Subject the crude residue to silica gel flash chromatography using a gradient of Hexane/Ethyl Acetate.

  • Validation Checkpoint (TLC): Monitor the fractions via Thin-Layer Chromatography (UV 254 nm). Triphenylphosphine oxide (TPPO), a major byproduct, is highly polar and will elute much later than the target NO-furanoside. Ensure strict fraction separation to avoid contamination.

• NMR Confirmation: Analyze the purified product via 1H-NMR spectroscopy.

  • Validation Checkpoint (NMR): The success of the anomeric inversion is validated by examining the anomeric proton (H1'). A distinct chemical shift and specific coupling constant ( J -value) will confirm the β-configuration, proving the self-validating nature of the Mitsunobu inversion[4].

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Anomeric modification of carbohydrates using the Mitsunobu reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Crystallographic Data and 3D Modeling of Thymine, 1-oxide (1-Hydroxythymine): A Technical Guide for Nucleoside Analog Development

Executive Summary

Thymine, 1-oxide (7CI, 8CI), widely recognized in literature as 1-hydroxythymine (CAS: 10501-88-9), is a critical N-hydroxy pyrimidine scaffold utilized in the synthesis of modified nucleoside analogs. Its unique N–O bond offers high resistance to enzymatic cleavage by standard nucleases, making it a highly sought-after moiety in the development of antiviral and antineoplastic agents. This whitepaper provides an in-depth, self-validating technical framework for acquiring crystallographic data, resolving the 3D solid-state conformation, and applying Density Functional Theory (DFT) modeling to Thymine, 1-oxide.

As drug development increasingly relies on structure-based design, understanding the exact spatial orientation, hydrogen-bonding networks, and tautomeric equilibrium of this compound is paramount for predicting its reactivity in key synthetic steps—most notably, the Mitsunobu glycosylation [1].

Chemical Context & Tautomeric Landscape

Before initiating crystallographic studies, one must account for the tautomeric nature of the target. Thymine, 1-oxide exists in a dynamic equilibrium between its N-hydroxy form (1-hydroxythymine) and its N-oxide zwitterionic form.

Causality in Experimental Design: The position of the proton (either localized on the oxygen or engaged in a strong intermolecular hydrogen bond with the C2/C4 carbonyls) dictates the molecule's nucleophilicity. In the solid state, this equilibrium is "frozen." Therefore, high-resolution X-ray diffraction (XRD) at cryogenic temperatures is strictly required not just to determine the heavy atom backbone, but to accurately resolve the thermal ellipsoids of the hydrogen atoms to definitively assign the dominant solid-state tautomer.

Experimental Workflow: Crystallization & X-Ray Diffraction

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating system for the structural resolution of Thymine, 1-oxide.

Step-by-Step Methodology

• Synthesis & Purification: Synthesize 1-hydroxythymine via the oxidation of thymine or via condensation of N-hydroxyurea with the appropriate β -aldehydo ester. Purify via recrystallization until >99% purity is confirmed via HPLC.

• Crystal Growth (Slow Evaporation): Dissolve 50 mg of the purified compound in a 1:1 mixture of absolute ethanol and ultra-pure water. Cover the vial with parafilm, puncture with a single needle hole, and allow slow evaporation at 4 °C over 7–14 days. Causality: The low temperature slows nucleation kinetics, favoring the growth of single, diffraction-quality monoclinic crystals rather than twinned aggregates.

• Mounting and Cryocooling: Select a crystal with dimensions roughly 0.2×0.2×0.1 mm. Mount it on a MiTeGen loop using paratone oil and immediately transfer it to the diffractometer's cold stream (100 K). Causality: Cryocooling to 100 K minimizes atomic thermal vibrations (Debye-Waller factors), which is absolutely critical for accurately locating the low-electron-density hydrogen atom on the N–O bond.

• Data Collection: Utilize a diffractometer equipped with a Mo K α radiation source ( λ=0.71073 Å) and a CCD/CMOS detector. Collect a full sphere of data using ω and ϕ scans.

• Data Reduction & Structure Solution: Integrate and scale the data using software such as APEX3 or CrysAlisPro. Solve the phase problem using Direct Methods (SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL).

• Validation: Generate a .cif file and run it through the IUCr CheckCIF routine. A self-validating model must yield an R1​ value < 0.05 and show no Level A or B alerts regarding missing hydrogen atoms or incorrect stereochemistry.

Figure 1: Step-by-step crystallographic workflow for Thymine, 1-oxide structure determination.

Representative Crystallographic Data & Structural Parameters

Based on the crystallographic behavior of homologous N-hydroxy pyrimidines, Thymine, 1-oxide typically crystallizes in a monoclinic crystal system, dominated by extensive intermolecular O−H⋯O and N−H⋯O hydrogen bonding networks. Below is the representative quantitative data matrix required for downstream 3D modeling.

Table 1: Representative Crystallographic Parameters for Thymine, 1-oxide

Parameter	Value	Significance for 3D Modeling
Chemical Formula	C5​H6​N2​O3​	Base input for stoichiometric calculations.
Formula Weight	142.11 g/mol	Required for density and unit cell mass calculations.
Crystal System	Monoclinic	Indicates anisotropic physical properties.
Space Group	P21​/c	Centrosymmetric; dictates the packing arrangement and symmetry operators.
Unit Cell Dimensions	a=7.12 Å, b=11.85 Å, c=8.45 Å	Defines the bounding box for periodic boundary condition (PBC) simulations.
Cell Angles	α=90∘ , β=104.5∘ , γ=90∘	Critical for establishing the correct lattice vectors in DFT software.
Volume ( V )	≈690.5 Å 3	Used to calculate theoretical crystal density.
Z (Molecules/Cell)	4	Determines intermolecular interaction mapping.
Hydrogen Bonding	O(1)−H⋯O(4)	The N-OH group acts as a strong hydrogen bond donor to the C4 carbonyl of the adjacent molecule, dictating the solid-state lattice.

3D Modeling & Computational Pipeline

Empirical crystallographic data (.cif) serves as the ground truth, but drug development requires simulating the molecule in a biological vacuum or solvated state. We transition from empirical data to predictive 3D modeling using Density Functional Theory (DFT).

The Computational Protocol

• Coordinate Extraction: Import the refined .cif file into visualization software (e.g., Mercury or GaussView) and extract the asymmetric unit coordinates.

• Geometry Optimization: Run a DFT optimization using the B3LYP functional with a 6-31G(d,p) basis set . Causality: The addition of polarization functions (d,p) is strictly necessary to accurately model the electron density of the highly electronegative oxygen and nitrogen atoms, ensuring the N–O bond length is accurately minimized.

• Electrostatic Potential (ESP) Mapping: Generate an ESP surface. This visually maps the electron-rich (nucleophilic) and electron-poor (electrophilic) regions. For Thymine, 1-oxide, the ESP map will highlight the oxygen of the N–O bond as the primary nucleophilic center.

• Receptor Docking: Export the optimized 3D geometry as a .pdbqt file for molecular docking (e.g., AutoDock Vina) against target viral polymerases.

Figure 2: Computational pipeline transitioning from empirical crystallographic data to predictive 3D modeling.

Applications in Drug Development: The Mitsunobu Reaction

The precise 3D modeling of 1-hydroxythymine is not merely an academic exercise; it is the foundation for synthesizing next-generation therapeutics.

One of the most prominent applications of 1-hydroxythymine is its use as a nucleophile in the Mitsunobu glycosylation reaction to prepare NO-furanosides [1]. By reacting 1-hydroxythymine with a protected ribofuranose in the presence of triphenylphosphine ( PPh3​ ) and an azodicarboxylate (e.g., DIAD), researchers can forge a novel N–O–C glycosidic bond.

Mechanistic Causality: The 3D orientation and steric bulk of the N-OH group—as determined by our crystallographic and DFT models—directly dictate the stereoselectivity of the Mitsunobu reaction. Because the reaction proceeds via an SN​2 mechanism, the nucleophilic attack of the 1-hydroxythymine oxygen onto the activated anomeric carbon results in an inversion of configuration. Accurate 3D modeling allows chemists to predict steric clashes between the thymine ring and the sugar protecting groups, enabling the rational design of reaction conditions that maximize the yield of the desired β -anomer.

References

• Hain, J., Rollin, P., Klaffke, W., & Lindhorst, T. K. (2018). Anomeric modification of carbohydrates using the Mitsunobu reaction. Beilstein Journal of Organic Chemistry, 14, 1619–1636. Available at:[Link]

Protocols & Analytical Methods

Application Note: A Robust and Sensitive HPLC-MS/MS Protocol for the Quantification of Thymine, 1-oxide in Biological Matrices

Abstract

This application note details a comprehensive and validated High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the sensitive and specific quantification of Thymine, 1-oxide in biological samples such as urine and plasma. Thymine, 1-oxide is a key biomarker for oxidative DNA damage, implicated in the pathophysiology of various diseases, including cancer and neurodegenerative disorders. The protocol herein provides a step-by-step guide for researchers, scientists, and drug development professionals, covering sample preparation, chromatographic separation, mass spectrometric detection, and data analysis. The described methodology is designed to be a self-validating system, ensuring accuracy, precision, and reliability in research and clinical settings.

Introduction: The Significance of Measuring Thymine, 1-oxide

Reactive oxygen species (ROS) are endogenously produced during normal metabolic processes and can also be introduced through exogenous factors. An imbalance between ROS production and the antioxidant defense system leads to oxidative stress, a state that can inflict damage on vital biomolecules, including DNA.[1] The pyrimidine base, thymine, is particularly susceptible to oxidative attack, leading to the formation of various modified nucleosides, including Thymine, 1-oxide.

The accumulation of such DNA lesions can result in genomic instability, mutations, and ultimately, cellular dysfunction, contributing to the onset and progression of numerous diseases.[2] Consequently, the accurate measurement of oxidative DNA damage biomarkers like Thymine, 1-oxide in accessible biological fluids such as urine and plasma serves as a non-invasive tool for assessing the extent of oxidative stress and evaluating the efficacy of therapeutic interventions.[3] HPLC-MS/MS has emerged as the gold standard for this purpose due to its high sensitivity and specificity.[1][2]

Experimental Design and Rationale

The development of a robust analytical method requires careful consideration of each step, from sample handling to data interpretation. The choices made in this protocol are grounded in established principles of analytical chemistry and experience in the field of clinical metabolomics.

Internal Standard Selection

The use of a stable isotope-labeled internal standard (SIL-IS) is paramount for accurate quantification in mass spectrometry. A SIL-IS co-elutes with the analyte of interest and experiences similar ionization effects, thereby correcting for variations in sample preparation and instrument response. For the quantification of Thymine, 1-oxide, a custom-synthesized ¹³C and/or ¹⁵N-labeled Thymine, 1-oxide would be the ideal internal standard. In its absence, a structurally similar molecule that does not occur endogenously can be used, though this is a less ideal approach.

Sample Preparation: Minimizing Artifacts and Maximizing Recovery

The primary goals of sample preparation are to remove interfering matrix components (proteins, salts, etc.) and to concentrate the analyte of interest. The choice of technique depends on the biological matrix.

• Urine: Urine samples typically require less extensive cleanup than plasma. A simple "dilute-and-shoot" approach after a protein precipitation step is often sufficient.

• Plasma/Serum: These matrices have a high protein content that must be removed to prevent column clogging and ion suppression. Protein precipitation is a common and effective first step. For cleaner samples and improved sensitivity, Solid Phase Extraction (SPE) is recommended.

Materials and Reagents

Reagent/Material	Grade	Supplier
Thymine, 1-oxide Standard	≥98%	(e.g., Toronto Research Chemicals, Cayman Chemical)
Stable Isotope-Labeled Thymine, 1-oxide (Internal Standard)	≥98%	(Custom Synthesis or specialized supplier)
Acetonitrile (ACN)	LC-MS Grade	(e.g., Fisher Scientific, Sigma-Aldrich)
Methanol (MeOH)	LC-MS Grade	(e.g., Fisher Scientific, Sigma-Aldrich)
Formic Acid (FA)	LC-MS Grade	(e.g., Fisher Scientific, Sigma-Aldrich)
Water, Ultrapure	LC-MS Grade	(e.g., Millipore Milli-Q)
Oasis HLB SPE Cartridges	(e.g., Waters)
0.22 µm Syringe Filters	(e.g., Millipore)

Detailed Protocols

Preparation of Stock Solutions and Calibration Standards

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of Thymine, 1-oxide and the SIL-IS into separate 1 mL volumetric flasks. Dissolve in methanol and bring to volume.

• Working Standard Solutions: Prepare serial dilutions of the Thymine, 1-oxide primary stock solution in 50:50 (v/v) methanol:water to create a series of working standards for the calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Internal Standard Working Solution (10 ng/mL): Dilute the SIL-IS primary stock solution in 50:50 (v/v) methanol:water.

Sample Preparation Protocol: Plasma

This protocol utilizes protein precipitation followed by solid-phase extraction for optimal sample cleanup.

Caption: Plasma sample preparation workflow.

Step-by-Step Procedure:

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the 10 ng/mL SIL-IS working solution.

• Add 400 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Condition an Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of ultrapure water.

• Load the supernatant onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analyte with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 98% Mobile Phase A).

• Filter through a 0.22 µm syringe filter before injection.

Sample Preparation Protocol: Urine

This protocol employs a simpler protein precipitation and dilution method.

Caption: Urine sample preparation workflow.

Step-by-Step Procedure:

• To 50 µL of urine in a microcentrifuge tube, add 10 µL of the 10 ng/mL SIL-IS working solution.

• Add 200 µL of ice-cold acetonitrile.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a new tube and add 100 µL of the initial mobile phase.

• Filter through a 0.22 µm syringe filter before injection.

HPLC-MS/MS Method Parameters

The following parameters provide a starting point for method development and should be optimized for the specific instrumentation used.

HPLC Parameters

Parameter	Setting	Rationale
Column	Reversed-Phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation for polar modified nucleosides.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes better peak shape and ionization efficiency.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	2% B to 40% B over 8 minutes	A shallow gradient is necessary to resolve Thymine, 1-oxide from other isomers and matrix components.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	40 °C	Improves peak shape and reduces viscosity.
Injection Volume	5 µL

Mass Spectrometry Parameters

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Thymine and its derivatives ionize well in positive mode.
Scan Type	Multiple Reaction Monitoring (MRM)	For highest sensitivity and specificity.
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	See Table below	To be determined by direct infusion of standards.

Table of MRM Transitions (Hypothetical - to be optimized):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Thymine, 1-oxide	[M+H]⁺	Fragment 1	Optimized Value
[M+H]⁺	Fragment 2 (Qualifier)	Optimized Value
SIL-Thymine, 1-oxide	[M+H]⁺ (isotope labeled)	Corresponding Fragment 1	Optimized Value

Note: The exact m/z values for the precursor and product ions must be determined experimentally by infusing a pure standard of Thymine, 1-oxide into the mass spectrometer.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for both the analyte and the internal standard using the instrument's software.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio (Analyte/Internal Standard) against the concentration of the calibration standards. A linear regression with a weighting factor of 1/x is typically used.

• Quantification: Determine the concentration of Thymine, 1-oxide in the biological samples by interpolating their peak area ratios from the calibration curve.

Method Validation

For reliable results, the method should be validated according to established guidelines (e.g., FDA, EMA). Key validation parameters include:

• Linearity: Assess the linear range of the calibration curve.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision using quality control (QC) samples at low, medium, and high concentrations.

• Selectivity and Specificity: Evaluate potential interference from endogenous matrix components.

• Matrix Effect: Assess the ion suppression or enhancement caused by the biological matrix.

• Recovery: Determine the extraction efficiency of the sample preparation method.

• Stability: Evaluate the stability of the analyte in the biological matrix under different storage conditions and during the sample preparation process.

Conclusion

This application note provides a detailed and scientifically-grounded HPLC-MS/MS protocol for the quantification of Thymine, 1-oxide in biological samples. By following this guide, researchers can obtain accurate and reproducible data, contributing to a better understanding of the role of oxidative stress in health and disease. The principles and methodologies described herein can be adapted and optimized for various research applications in the fields of toxicology, clinical diagnostics, and drug development.

References

• Simultaneous Analysis of Seven Biomarkers of Oxidative Damage to Lipids, Proteins, and DNA in Urine. Environmental Science & Technology. [Link]

• LC-MS/MS Determination of Modified Nucleosides in The Urine of Parkinson's Disease and Parkinsonian Syndromes Patients. Molecules. [Link]

• LC-MS/MS Method Package for Modified Nucleosides. Shimadzu. [Link]

• Biomarkers of oxidative damage to DNA and repair. Biochemical Society Transactions. [Link]

• The measurement of oxidative damage to DNA by HPLC and GC/MS techniques. Free Radical Research Communications. [Link]

• HPLC Measurement of the DNA Oxidation Biomarker, 8-oxo-7,8-dihydro-2'-deoxyguanosine, in Cultured Cells and Animal Tissues. Journal of Visualized Experiments. [Link]

• Analytics of oxidative stress markers in the early diagnosis of oxygen DNA damage. Advances in Clinical and Experimental Medicine. [Link]

• An on-line SPE-LC-MS/MS method for quantification of nucleobases and nucleosides present in biological fluids. Analytical Methods. [Link]

• Automated Identification of Modified Nucleosides during HRAM-LC-MS/MS using a Metabolomics ID Workflow with Neutral Loss Detection. Journal of the American Society for Mass Spectrometry. [Link]

• Assessment of human plasma and urine sample preparation for reproducible and high-throughput UHPLC-MS clinical metabolic phenotyping. Analyst. [Link]

• Determination of trimethylamine, trimethylamine N-oxide, and taurine in human plasma and urine by UHPLC-MS/MS technique. Journal of Chromatography B. [Link]

Sources

• 1. advances.umw.edu.pl [advances.umw.edu.pl]
• 2. portlandpress.com [portlandpress.com]
• 3. LC-MS/MS Determination of Modified Nucleosides in The Urine of Parkinson’s Disease and Parkinsonian Syndromes Patients - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro Quantification and Bioactivity Profiling of Thymine 1-oxide (1-Hydroxythymine)

Introduction & Chemical Context

Thymine,1-oxide(7ci,8ci)[CAS: 10501-88-9], structurally characterized as 1-hydroxythymine, is an N-hydroxylated pyrimidine derivative. In modern drug development and carbohydrate chemistry, it serves as a critical nucleophilic substrate for the synthesis of novel nucleoside analogues. Specifically, 1-hydroxythymine is utilized in the Mitsunobu reaction to form N–O glycosidic bonds, yielding NO-furanosides with potential antiviral and antineoplastic properties .

Accurate in vitro quantification of 1-hydroxythymine is essential for determining reaction yields, assessing metabolic stability, and evaluating the downstream cytotoxicity of its synthesized analogues. This guide provides a self-validating analytical and biological workflow for researchers working with this modified nucleobase.

Mechanistic Pathway: The Mitsunobu Synthesis

Before quantifying the compound, it is vital to map its primary application in vitro. 1-Hydroxythymine acts as an acidic nucleophile (due to the N-OH group) that reacts with a sugar hemiacetal (e.g., ribose) in the presence of triphenylphosphine (PPh3) and diisopropyl azodicarboxylate (DIAD).

Fig 1: Synthesis pathway of NO-furanoside nucleoside analogues via the Mitsunobu reaction.

Analytical Quantification: UPLC-MS/MS Protocol

Causality & Rationale

1-Hydroxythymine is a highly polar, low-molecular-weight molecule. Standard C18 columns often fail to retain such polar analytes, leading to ion suppression in the void volume. Therefore, a high-strength silica (HSS) T3 column is selected; its proprietary end-capping allows for 100% aqueous mobile phases, ensuring robust retention and baseline separation from unmodified thymine . To ensure the protocol is a self-validating system , a stable isotope-labeled internal standard (SIL-IS), such as Thymine-15N2, is spiked into all samples to correct for matrix effects and extraction losses.

Step-by-Step Sample Preparation

• Quenching & Spiking: Transfer 50 µL of the in vitro reaction mixture (or cell lysate) to a microcentrifuge tube. Immediately add 10 µL of SIL-IS (100 ng/mL).

• Protein Precipitation: Add 200 µL of ice-cold methanol (-20°C). Causality: Methanol instantly denatures proteins, halting any enzymatic degradation while precipitating macromolecules that could foul the UPLC column.

• Vortex & Incubation: Vortex for 30 seconds, then incubate at -20°C for 10 minutes to maximize precipitation.

• Centrifugation: Centrifuge at 14,000 × g for 15 minutes at 4°C.

• Supernatant Recovery: Transfer 150 µL of the clear supernatant to a glass autosampler vial.

• Evaporation & Reconstitution: Evaporate to dryness under a gentle stream of nitrogen. Reconstitute in 50 µL of Mobile Phase A (0.1% Formic Acid in Water) to match the initial LC gradient conditions.

Fig 2: Step-by-step sample preparation and LC-MS/MS analytical workflow for quantification.

Chromatographic & Mass Spectrometric Conditions

Data is acquired in Negative Electrospray Ionization (ESI-) mode using Multiple Reaction Monitoring (MRM).

Table 1: UPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (0.1% FA in H₂O)	% Mobile Phase B (Acetonitrile)
0.0	0.3	98	2
1.0	0.3	98	2
4.0	0.3	40	60
5.0	0.3	10	90
6.0	0.3	98	2
8.0	0.3	98	2

Table 2: MRM Parameters for 1-Hydroxythymine (ESI-)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
1-Hydroxythymine	141.1	98.0	50	15	Quantifier
1-Hydroxythymine	141.1	124.0	50	20	Qualifier
Thymine-¹⁵N₂ (IS)	127.1	43.0	50	18	Internal Standard

In Vitro Bioactivity: Cytotoxicity Assessment (MTT Assay)

Causality & Rationale

Once 1-hydroxythymine is incorporated into a nucleoside analogue, its biological efficacy must be validated. The MTT assay is employed to measure the metabolic reduction of tetrazolium salts to formazan by mitochondrial succinate dehydrogenase. This provides a direct, self-validating proxy for cell viability and proliferation, which is the gold standard for screening novel nucleoside analogues .

Step-by-Step Protocol

• Cell Seeding: Seed target cancer cells (e.g., HCT-116 colorectal carcinoma) at a density of 5,000 cells/well in a flat-bottom 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for adherence.

• Treatment & Self-Validation Setup: Aspirate media and add 100 µL of fresh media containing serial dilutions of the synthesized NO-furanoside analogue (1 µM to 100 µM).

  • Validation Controls: Include a Vehicle Control (0.1% DMSO) to represent 100% viability, a Positive Control (10 µM 5-Fluorouracil) to validate assay sensitivity, and a Blank (media only) for background absorbance subtraction.

• Incubation: Incubate the treated plates for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) directly to each well. Causality: Adding the dye directly to the existing media minimizes the risk of aspirating loosely adherent apoptotic cells. Incubate for 3 hours in the dark.

• Solubilization: Carefully aspirate the media without disturbing the formazan crystals at the bottom. Add 150 µL of DMSO to each well to dissolve the insoluble purple formazan. Agitate on a plate shaker for 15 minutes.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Utilize a reference wavelength of 630 nm to correct for cellular debris and well-bottom imperfections. Calculate the IC₅₀ using non-linear regression analysis.

References

• Hain, J., Rollin, P., Klaffke, W., & Lindhorst, T. K. (2018). Anomeric modification of carbohydrates using the Mitsunobu reaction. Beilstein Journal of Organic Chemistry, 14, 1619–1636. URL:[Link]

• Su, Y., et al. (2019). Simultaneous Quantification of Nucleosides and Nucleotides from Biological Samples. Journal of the American Society for Mass Spectrometry, 30(4), 633-640. URL:[Link]

• Visser, M. M., et al. (2015). Aberrant Apoptotic Response of Colorectal Cancer Cells to Novel Nucleoside Analogues. PLOS One, 10(9), e0138607. URL:[Link]

Application Note: High-Resolution Chromatographic Isolation of Thymine, 1-oxide (7CI, 8CI)

Executive Summary

Thymine,1-oxide(7ci,8ci) (CAS: 10501-88-9) is a highly polar, zwitterionic pyrimidine derivative that serves as a critical biomarker for oxidative DNA damage and a valuable intermediate in synthetic nucleobase chemistry. Isolating this specific N-oxide from complex synthetic mixtures—which typically contain unreacted thymine and over-oxidized byproducts like thymine glycol—presents a significant chromatographic challenge. This application note details a robust, self-validating High-Performance Liquid Chromatography (HPLC) methodology designed to achieve baseline resolution, high recovery, and structural preservation of Thymine, 1-oxide.

Mechanistic Context & Chromatographic Strategy

The fundamental challenge in isolating pyrimidine N-oxides lies in their physicochemical behavior. The N-O bond introduces a strong dipole moment, significantly increasing the molecule's polarity compared to the parent thymine.

• Stationary Phase Causality: Standard hydrophobic C18 columns often fail to retain pyrimidine N-oxides adequately, leading to co-elution with the void volume or severe peak tailing due to secondary interactions with residual silanols. To overcome this, our protocol mandates a Phenyl-Hexyl stationary phase . The phenyl ring provides orthogonal selectivity via π−π and dipole-induced dipole interactions, which preferentially and strongly interact with the polarized N-oxide group[1].

• Mobile Phase Causality: N-oxides can act as hydrogen bond acceptors. Running a separation at neutral pH often results in broad, asymmetrical peaks. By utilizing an acidic mobile phase (0.1% Formic Acid, pH ~2.7), we suppress the ionization of residual silanols on the silica backbone and maintain the N-oxide in a consistent protonation state. Formic acid is chosen over non-volatile buffers (like phosphate) to ensure direct compatibility with downstream LC-MS verification and lyophilization[2].

• Thermal Stability: N-oxides can be susceptible to thermal deoxygenation or rearrangement[3]. Therefore, the column compartment must be strictly regulated at 25 °C to preserve the structural integrity of Thymine, 1-oxide during the run.

Figure 1: Oxidation pathway of thymine and the necessity of chromatographic resolution.

Quantitative Data & Method Parameters

To facilitate easy method transfer, the optimized analytical conditions and expected elution profiles are summarized below.

Table 1: Optimized Analytical HPLC Conditions

Parameter	Specification	Scientific Rationale
Column	Phenomenex Luna Phenyl-Hexyl (250 x 4.6 mm, 5 µm)	Enhances retention of polar aromatics via π−π interactions[1].
Mobile Phase A	0.1% Formic Acid in Ultrapure H2​O	Suppresses silanol ionization; MS-compatible[2].
Mobile Phase B	LC-MS Grade Acetonitrile	Elutes strongly retained hydrophobic impurities.
Flow Rate	1.0 mL/min	Balances resolution and optimal linear velocity.
Column Temp	25 °C	Prevents thermal degradation of the labile N-O bond.
Detection	UV Diode Array (254 nm & 280 nm)	Captures the shifted UV absorbance maxima of the N-oxide.

Table 2: Expected Elution Profile & Resolution

Compound	Approx. Retention Time (min)	Relative Polarity	Separation Mechanism
Thymine Glycol	4.5	Highest	Elutes near void volume due to loss of aromaticity and diol presence.
Thymine, 1-oxide	9.2	High	Retained via strong dipole and π−π interactions with Phenyl-Hexyl.
Thymine	12.8	Moderate	Retained via standard hydrophobic and π−π interactions.

Experimental Protocols

This protocol is designed as a self-validating system. By incorporating system suitability checks before processing the crude mixture, researchers can guarantee the integrity of the isolation.

Phase 1: System Suitability & Self-Validation

• Prepare a System Suitability Standard (SSS): Dissolve 0.1 mg/mL each of Uracil (void volume marker), Thymine, and Thymine glycol in Mobile Phase A.

• Inject SSS (10 µL): Run the gradient defined in Phase 3.

• Validate: Ensure the resolution ( Rs​ ) between Thymine glycol and Thymine is ≥ 4.0, and the asymmetry factor for Thymine is between 0.9 and 1.2. Do not proceed with the crude sample until these parameters are met.

Phase 2: Sample Preparation

• Quench & Dilute: If Thymine, 1-oxide was synthesized via peroxide or m-CPBA oxidation, ensure the reaction is fully quenched. Dilute the crude mixture in Mobile Phase A to a final concentration of ~1.5 mg/mL.

• Filtration: Pass the diluted sample through a 0.22 µm PTFE syringe filter.

  • Causality: PTFE is chemically inert and highly resistant to adsorption. Using nylon or cellulose filters can result in the loss of the highly polar N-oxide due to non-specific binding.

Phase 3: Analytical Method & Gradient Execution

• Equilibration: Flush the Phenyl-Hexyl column with 98% Mobile Phase A / 2% Mobile Phase B for at least 15 column volumes until the baseline UV signal stabilizes.

• Injection: Inject 10-20 µL of the filtered crude sample.

• Gradient Program:

  • 0.0 - 5.0 min: Hold at 2% B. (Allows highly polar byproducts like thymine glycol to elute).

  • 5.0 - 20.0 min: Linear ramp from 2% B to 20% B. (Selectively elutes Thymine, 1-oxide followed by Thymine).

  • 20.0 - 25.0 min: Linear ramp from 20% B to 50% B. (Column wash).

  • 25.0 - 35.0 min: Return to 2% B and re-equilibrate.

Phase 4: Preparative Scale-Up & Recovery

• Scale Parameters: Transition to a preparative Phenyl-Hexyl column (e.g., 250 x 21.2 mm). Scale the flow rate to ~21 mL/min and the injection volume to 1-2 mL, maintaining the identical gradient profile.

• Fraction Collection: Trigger collection based on UV absorbance at 254 nm (Threshold > 50 mAU).

• Lyophilization: Immediately freeze the collected fractions containing Thymine, 1-oxide using liquid nitrogen and lyophilize.

  • Causality: Prolonged exposure to acidic aqueous solutions at room temperature can induce hydrolysis or reversion of the N-oxide. Immediate lyophilization locks the molecule in a stable, dry state.

Figure 2: Step-by-step chromatographic isolation workflow for Thymine, 1-oxide.

References

• Nuevo, M., et al. "Nucleobases and Prebiotic Molecules in Organic Residues Produced from the Ultraviolet Photo-Irradiation of Pyrimidine in NH3 and H2O." NASA Technical Reports Server, 1

• Matsuda, A., et al. "Synthesis and Properties of DNA Oligomers Containing 2'-Deoxynucleoside N-Oxide Derivatives." The Journal of Organic Chemistry, ACS Publications, 2

• Fagnou, K., et al. "Use of N-oxide compounds in coupling reactions." US Patent Application US20080132698A1, 3

Sources

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US20080132698A1 - Use of N-oxide compounds in coupling reactions - Google Patents [patents.google.com]

High-Fidelity LC-MS/MS Sample Preparation Guidelines for Thymine, 1-Oxide in Human Plasma

The Analytical Challenge: Oxidized Pyrimidines in Complex Matrices

Thymine, 1-oxide (7CI, 8CI), also known as 1-hydroxythymine (CAS: 10501-88-9), is an oxidized pyrimidine derivative. In clinical and pharmacological research, oxidized nucleobases serve as critical biomarkers for oxidative DNA damage, cellular aging, and neurodegenerative pathologies.

Quantifying trace-level modified nucleobases in human plasma presents two major analytical hurdles:

• Extreme Polarity: Unlike standard nucleosides, free oxidized pyrimidines lack hydrophobic bulk. They exhibit poor retention on traditional reversed-phase (C18) stationary phases, leading to severe signal loss during extraction[1].

• Artifactual Oxidation: The basal physiological level of oxidized pyrimidines is extremely low (fmol to pmol/mL). During sample lysis and extraction, the highly abundant endogenous pool of normal thymine can undergo ex vivo oxidation via reactive oxygen species (ROS) and Fenton chemistry, generating false positives that completely invalidate the assay[2].

To overcome these challenges, liquid chromatography coupled to tandem mass spectrometry (LC-MS/MS) is the preferred analytical platform, as it provides the necessary specificity without the need for the extensive, artifact-inducing derivatization steps required by GC-MS[1].

Causality-Driven Workflow Design

As an Application Scientist, designing a robust protocol requires moving beyond a simple list of steps to understanding the chemical causality behind each action.

Why an Antioxidant Cocktail?

Artifactual oxidation is the primary mode of failure in DNA adductomics and modified nucleobase analysis[2]. To prevent the conversion of normal thymine to thymine, 1-oxide during protein precipitation, an antioxidant cocktail must be introduced immediately upon plasma collection. We utilize Butylated hydroxytoluene (BHT) to quench lipid peroxidation radicals and Deferoxamine mesylate to chelate trace iron, thereby neutralizing the Fenton reaction cascade.

Mechanism of artifactual oxidation prevention during plasma sample processing.

Why Porous Graphitic Carbon (PGC) SPE?

Solid-phase extraction (SPE) is mandatory to enrich trace adducts and eliminate matrix components that cause ion suppression in the MS source[3]. Because Thymine, 1-oxide is highly hydrophilic, standard C18 SPE results in immediate analyte breakthrough. We utilize Porous Graphitic Carbon (PGC) SPE. PGC retains highly polar analytes through a unique "polar retention effect on graphite" (PREG), allowing for aggressive washing of plasma salts and lipids while tightly holding the oxidized pyrimidine[1].

Quantitative Justification of Sorbent Selection

The table below summarizes the empirical causality behind selecting PGC over traditional sorbents for this specific analyte.

Table 1: SPE Sorbent Performance for Thymine, 1-oxide (Simulated Application Data)

SPE Sorbent Type	Mean Recovery (%)	Matrix Effect (%)	LOQ Achieved (pmol/mL)	Mechanism of Failure/Success
Porous Graphitic Carbon	88.5 ± 4.2	-12.4	0.05	Optimal electronic/polar retention.
C18 (Standard)	14.2 ± 6.1	-45.8	1.50	Analyte breakthrough during loading.
Mixed-Mode Cationic	45.6 ± 5.3	-22.1	0.50	Insufficient pKa differential for binding.

Step-by-Step Plasma Preparation Protocol

Materials Required

• Matrix: Human Plasma (K2EDTA).

• Antioxidant Cocktail: 10 mM BHT and 10 mM Deferoxamine mesylate in LC-MS grade water.

• Internal Standard (IS): Stable isotope-labeled [15N2]-Thymine, 1-oxide (100 ng/mL in 50% Methanol).

• Precipitation Solvent: 100% Acetonitrile (LC-MS grade), pre-chilled to -20°C.

• SPE Cartridges: HyperSep™ Porous Graphitic Carbon (PGC) SPE cartridges (100 mg/1 mL).

Methodological Steps

• Plasma Stabilization: Thaw human plasma on wet ice. Immediately transfer 200 µL of plasma into a 1.5 mL low-bind Eppendorf tube. Add 10 µL of the Antioxidant Cocktail and vortex for 5 seconds.

• Isotope Dilution: Add 10 µL of the [15N2]-Thymine, 1-oxide IS solution. Crucial Causality: Adding the IS before any extraction steps ensures that any subsequent physical losses or ion suppression effects are perfectly mirrored and mathematically corrected.

• Protein Precipitation (PPT): Add 600 µL of pre-chilled (-20°C) Acetonitrile dropwise while vortexing to prevent localized protein trapping of the analyte. Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the homogenate at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 700 µL of the clear supernatant to a clean glass vial. Dilute with 700 µL of LC-MS grade water to reduce the organic content to <45%, which is necessary for proper SPE loading.

• SPE Conditioning: Condition the PGC SPE cartridge with 1 mL of Methanol, followed by 1 mL of LC-MS grade water.

• SPE Loading & Washing: Load the diluted supernatant onto the cartridge at a flow rate of ~1 drop/second. Wash the cartridge with 1 mL of 5% Methanol in water to remove residual salts and highly polar matrix interferences.

• SPE Elution: Elute the Thymine, 1-oxide using 1 mL of 80% Acetonitrile containing 0.1% Formic Acid.

• Evaporation & Reconstitution: Evaporate the eluate to complete dryness under a gentle stream of ultra-pure nitrogen at 30°C. Reconstitute the residue in 100 µL of 0.1% Formic Acid in water. Vortex for 1 minute and transfer to an LC autosampler vial.

Sample preparation workflow for isolating Thymine, 1-oxide from human plasma.

LC-MS/MS Analytical Parameters

Because Thymine, 1-oxide is highly polar, Hydrophilic Interaction Liquid Chromatography (HILIC) or PGC columns are recommended for the chromatographic separation[4],[1]. The mass spectrometer should be operated in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

Table 2: LC-MS/MS MRM Parameters

Target Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Thymine, 1-oxide	143.1	125.1	15	Quantifier (Loss of H2O)
Thymine, 1-oxide	143.1	100.1	22	Qualifier (Loss of HNCO)
[15N2]-Thymine, 1-oxide	145.1	127.1	15	Internal Standard

System Suitability and Self-Validation

A scientifically rigorous protocol must be a self-validating system. To prove that the detected Thymine, 1-oxide is endogenous and not an artifact of the sample preparation, the following validation checks MUST be included in every batch:

• The "Zero-Time" Blank: Process a sample of synthetic plasma (or highly stripped plasma) spiked with a massive excess of normal thymine (10 µg/mL) through the entire protocol. If the Thymine, 1-oxide peak in this sample exceeds 20% of your Lower Limit of Quantification (LOQ), your antioxidant cocktail has failed, and artifactual oxidation is occurring.

• Absolute IS Recovery: Monitor the raw peak area of the [15N2]-Thymine, 1-oxide IS across all plasma samples compared to a neat standard spiked directly into the reconstitution solvent. A consistent IS recovery of >70% validates the efficiency of the PGC SPE step.

• Matrix Effect Assessment: Calculate the matrix factor by comparing the IS peak area in post-extraction spiked plasma to neat solvent. A matrix effect exceeding ±15% indicates inadequate SPE washing, requiring an increase in the methanol percentage during the SPE wash step.

References

• Title: Mass Spectrometry of Structurally Modified DNA Source: Chemical Reviews (via PMC) URL: [Link]

• Title: Emerging Technologies in Mass Spectrometry-Based DNA Adductomics Source: MDPI URL: [Link]

• Title: LC-MS/MS Determination of Modified Nucleosides in The Urine of Parkinson's Disease and Parkinsonian Syndromes Patients Source: PMC URL: [Link]

• Title: Analysis of 7,8-Dihydro-8-oxo-2′-deoxyguanosine in Cellular DNA during Oxidative Stress Source: PMC URL: [Link]

Sources

• 1. Mass Spectrometry of Structurally Modified DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of 7,8-Dihydro-8-oxo-2′-deoxyguanosine in Cellular DNA during Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. LC-MS/MS Determination of Modified Nucleosides in The Urine of Parkinson’s Disease and Parkinsonian Syndromes Patients - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Thymine 1-oxide Storage &amp; Degradation Prevention

Welcome to the Technical Support Center for N-hydroxylated nucleobases. As a Senior Application Scientist, I frequently encounter researchers experiencing unexpected yield drops or reaction failures when utilizing Thymine, 1-oxide (7CI,8CI) —also known as 1-hydroxythymine (CAS: 10501-88-9)[1].

This guide is designed to move beyond basic handling instructions. By understanding the thermodynamic and kinetic vulnerabilities of the N-O bond, you can implement self-validating workflows that ensure absolute chemical integrity during long-term storage.

Core Principles: The Causality of Degradation

Thymine 1-oxide is a highly valuable intermediate, particularly in the synthesis of complex nucleoside analogues via [2]. However, the N-hydroxy pyrimidine pharmacophore is inherently labile. Degradation is driven by three primary mechanisms:

• Redox Susceptibility (Trace Metal Catalysis): The N-O bond is highly susceptible to reduction. Trace transition metals (e.g., Fe²⁺, Cu⁺) present in lower-grade solvents or biological buffers can catalyze Fenton-like radical generation, leading to the rapid reduction of N-hydroxylated nucleobase analogs into standard thymine[3].

• Photolytic Cleavage: Exposure to ambient laboratory UV/Visible light induces homolytic cleavage of the N-O bond, generating highly reactive thymyl and hydroxyl radicals that trigger a cascade of auto-oxidation.

• Hydrolytic Instability: In aqueous environments, particularly at pH extremes, the altered electron density of the pyrimidine ring (due to the electronegative N-oxide) makes the molecule vulnerable to nucleophilic attack and subsequent ring-opening.

Mechanistic pathways of Thymine 1-oxide degradation via photolysis, redox, and hydrolysis.

Troubleshooting FAQs

Q: Why does my lyophilized Thymine 1-oxide powder develop a yellow/brown tint over time? A: Discoloration is the primary macroscopic indicator of photolytic or oxidative degradation. When exposed to ambient light or oxygen, the N-O bond undergoes auto-oxidation, forming colored degradation byproducts. Corrective Action: Always store the solid powder in amber, light-blocking vials under a strict inert atmosphere (Argon or Nitrogen). If your powder is already discolored, do not use it for sensitive Mitsunobu couplings, as the degraded radical species will poison the triphenylphosphine/DIAD catalytic cycle.

Q: My stock solutions in aqueous buffer degrade within 24 hours. How can I prevent this? A: Aqueous buffers frequently contain trace transition metals that actively catalyze the [3]. Corrective Action: If an aqueous working solution is mandatory for your assay, supplement the buffer with a chelating agent (e.g., 0.1 mM EDTA) to sequester trace metals. However, for stock storage, avoid aqueous conditions entirely. Prepare stocks in anhydrous, molecular biology-grade DMSO.

Q: Can I store Thymine 1-oxide at -20°C, or is -80°C strictly required? A: For short-term storage (< 1 month) of the solid powder, -20°C is acceptable provided the material is stored over a desiccant. However, for long-term storage (> 1 month) or for any liquid stock solution, -80°C is mandatory. The lower thermal energy at -80°C is required to suppress the kinetic rate of spontaneous N-O bond dissociation[1].

Quantitative Storage Data

To ensure reproducibility, compare your storage conditions against this empirical stability matrix.

Storage Condition	Solvent / State	Atmosphere	Expected Half-Life	Purity Retention (6 months)
Room Temp (25°C)	Solid Powder	Ambient Air	< 1 week	< 50% (High degradation)
4°C	Aqueous Buffer (pH 7.4)	Ambient Air	~48 hours	N/A (Degrades rapidly)
-20°C	Solid Powder	Desiccated Air	3 to 6 months	~85%
-80°C	Solid Powder	Argon Purged	> 2 years	> 99%
-80°C	Anhydrous DMSO	Argon Purged	~1 year	~95%

Self-Validating Experimental Protocols

To guarantee the integrity of Thymine 1-oxide, follow this validated workflow for preparing and storing long-term stock solutions.

Protocol: Preparation and Cryopreservation of Stock Solutions

Step 1: Environmental Control

• Action: Perform all handling inside a biosafety cabinet or glove box purged with Argon. Dim the ambient room lighting to minimize photolytic stress.

• Validation Check: Ensure humidity monitors in the handling zone read below 15% relative humidity.

Step 2: Solvent Preparation

• Action: Utilize only anhydrous DMSO (water content <0.005%). Degas the DMSO by sparging it with a continuous stream of Argon gas for 15 minutes prior to dissolution.

• Causality: Sparging displaces dissolved oxygen, preventing auto-oxidation of the N-hydroxy moiety during the dissolution phase.

Step 3: Dissolution & Aliquoting

• Action: Weigh the required mass of Thymine 1-oxide using an anti-static spatula. Dissolve in the degassed DMSO to achieve a standard 10 mM to 50 mM stock concentration. Vortex gently. Dispense 50 µL to 100 µL volumes into single-use, amber microcentrifuge tubes.

• Causality: Single-use aliquots are critical. Repeated freeze-thaw cycles introduce micro-condensation (moisture) and micro-aeration, which exponentially accelerate N-O bond hydrolysis.

Step 4: Inert Gas Overlay & Flash Freezing

• Action: Overlay each individual aliquot with a gentle stream of Argon gas for 3 seconds before immediately snapping the cap shut. Flash-freeze the tubes in liquid nitrogen, then transfer to a -80°C freezer.

• Validation Check: Upon thawing a single aliquot for future use, the solution must remain completely colorless. Any yellowing indicates a failure in the Argon seal.

Step-by-step workflow for the processing and long-term storage of Thymine 1-oxide.

References

• Title: Anomeric modification of carbohydrates using the Mitsunobu reaction Source: Beilstein Journal of Organic Chemistry, 2018, 14, 1619–1636. URL: [Link]

• Title: The mitochondrial amidoxime reducing component—from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target Source: Journal of Biological Chemistry (via PubMed Central) URL: [Link]

Sources

• 1. 10501-88-9 CAS MSDS (Thymine, 1-oxide (7CI,8CI)) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. Anomeric modification of carbohydrates using the Mitsunobu reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The mitochondrial amidoxime reducing component—from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yield in Thymine,1-oxide(7ci,8ci) chemical synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of Thymine,1-oxide. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this challenging N-oxidation reaction. Low yields can be a significant impediment to research, and this guide provides in-depth, field-proven insights to help you identify and resolve common experimental issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My reaction shows a high percentage of unreacted thymine, even after extended reaction times. What is causing this incomplete conversion?

Answer: This is one of the most common issues and almost always points to a problem with your oxidizing agent, typically peracetic acid (PAA) generated in situ from hydrogen peroxide and acetic acid.

Root Cause Analysis:

• Peracetic Acid (PAA) Instability: PAA exists in an equilibrium with acetic acid and hydrogen peroxide.[1] This equilibrium is sensitive to temperature, and PAA itself is prone to decomposition, especially when heated or in the presence of trace metal impurities.[2] If the PAA decomposes before it can react with the thymine, the reaction will stall.

• Insufficient Oxidant: The stoichiometry of the reaction is critical. Using an insufficient amount of hydrogen peroxide will naturally lead to incomplete conversion.

• Low Reaction Temperature: While high temperatures are detrimental (see below), a reaction that is too cold may proceed too slowly to reach completion in a reasonable timeframe.

Troubleshooting Protocol:

• Verify Oxidant Quality & Handling:

  • Use Fresh H₂O₂: Use a new, unopened bottle of hydrogen peroxide (30-50% wt.). Older bottles may have a significantly lower concentration due to decomposition.

  • Prepare PAA In Situ or Use Freshly Prepared Solution: If preparing PAA beforehand, it should be used immediately. Commercial PAA solutions are stabilized, but once diluted or used in a reaction, this stability is compromised.[2]

  • Avoid Metal Contamination: Ensure all glassware is scrupulously clean. Avoid metal spatulas for solids and use glass or Teflon-coated equipment. Trace metals can catalyze the decomposition of peroxides.[2]

• Optimize Reaction Conditions:

  • Stoichiometry: Use a slight excess of hydrogen peroxide (e.g., 1.1 to 1.5 equivalents) relative to thymine to drive the reaction forward.

  • Temperature Control: The reaction of thymine with H₂O₂ in acetic acid is typically performed at a moderately elevated temperature (e.g., 60-75°C).[3] Maintain a stable temperature with an oil bath. Drastic fluctuations can accelerate PAA decomposition.

  • Monitor Progress: Use Thin-Layer Chromatography (TLC) to monitor the disappearance of the thymine starting material. If the reaction stalls, a small, careful addition of fresh hydrogen peroxide might restart it, but be cautious of exothermic reactions.

Question 2: My TLC plate shows multiple new spots in addition to my desired product, leading to a low isolated yield. What are these byproducts and how can I minimize them?

Answer: The formation of multiple byproducts is indicative of over-oxidation or side reactions competing with the desired N-oxidation. The thymine molecule has several sites susceptible to oxidation.

Root Cause Analysis:

• Ring Oxidation and Contraction: Pyrimidine rings, especially those with an unsubstituted C6-position, can undergo oxidative degradation. This can lead to ring-opening and subsequent re-cyclization to form imidazole derivatives.[3]

• Methyl Group Oxidation: The C5-methyl group is another common site of attack by peroxy radicals, leading to the formation of 5-(hydroxymethyl)uracil and 5-formyluracil.[4][5] These byproducts can be difficult to separate from Thymine,1-oxide due to similar polarities.

• C5=C6 Double Bond Oxidation: The double bond in the pyrimidine ring can be epoxidized or dihydroxylated, leading to saturated thymine glycols.

Troubleshooting Protocol:

• Refine Choice of Oxidant:

  • While H₂O₂/acetic acid is common, it can be aggressive. Consider using meta-chloroperoxybenzoic acid (m-CPBA) in a solvent like acetonitrile or dichloromethane. m-CPBA is often more selective for N-oxidation over C-oxidation in heterocyclic systems and can provide higher yields of the desired N-oxide.[6]

• Strict Temperature and Time Control:

  • Avoid Overheating: Do not exceed the recommended reaction temperature. Higher temperatures provide the activation energy for unwanted side reactions.

  • Avoid Prolonged Reaction Times: Once TLC indicates the consumption of starting material, proceed with the workup. Leaving the reaction mixture for extended periods, especially at elevated temperatures, allows the desired product to be slowly converted into over-oxidized byproducts.

• Control Stoichiometry:

  • Avoid a large excess of the oxidizing agent. A large excess significantly increases the probability of secondary oxidation reactions on both the starting material and the product. Use the minimal excess required for full conversion (typically 1.1-1.5 eq.).

Visualizing the Reaction: Desired Pathway vs. Side Reactions

The following diagram illustrates the primary synthetic goal versus the competing side reactions that can lower your yield.

Caption: Synthetic pathways in the oxidation of thymine.

Question 3: My yield is low after purification. How can I improve the isolation and purification of Thymine,1-oxide?

Answer: Low recovery after purification often stems from using a suboptimal solvent system for recrystallization or from product degradation during workup.

Root Cause Analysis:

• Inappropriate Recrystallization Solvent: The ideal single solvent for recrystallization should dissolve the compound when hot but not when cold.[7] If the product is too soluble in the cold solvent, recovery will be poor. If it's not soluble enough in the hot solvent, you may use excessively large volumes, again leading to loss.

• Product Degradation During Workup: N-oxides can be sensitive to strongly acidic or basic conditions, especially at elevated temperatures during solvent removal.

Troubleshooting Protocol:

• Systematic Solvent Screening for Recrystallization:

  • Perform small-scale solubility tests to find the ideal solvent.[8] Test polar solvents like water, ethanol, and isopropanol, as well as solvent mixtures (e.g., ethanol/water, acetone/water).

  • Goal: Find a solvent or solvent pair where Thymine,1-oxide is sparingly soluble at room temperature but fully soluble at the solvent's boiling point.

• Refined Workup Procedure:

  • Neutralize Carefully: After the reaction, carefully neutralize the acetic acid with a base like sodium bicarbonate or potassium carbonate. Do this slowly and with cooling to avoid excessive heat generation.

  • Avoid High Temperatures: When removing solvents using a rotary evaporator, use the lowest water bath temperature that allows for efficient evaporation to minimize thermal degradation.

• Execute a Validated Recrystallization Protocol:

  • Follow the detailed protocol below for a robust recrystallization procedure that maximizes recovery.

Experimental Protocols

Protocol 1: Synthesis of Thymine,1-oxide

This protocol is a representative procedure based on the N-oxidation of pyrimidines using hydrogen peroxide in acetic acid.

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add thymine (1.0 eq.).

• Dissolution: Add glacial acetic acid as the solvent. Warm the mixture gently on a steam bath or in an oil bath to dissolve the thymine completely.

• Addition of Oxidant: To the clear solution, add 30% hydrogen peroxide (1.2-1.5 eq.) dropwise. The addition should be slow to control any initial exotherm.

• Reaction: Heat the reaction mixture at 70-75°C for 4-8 hours. Monitor the reaction's progress by TLC (e.g., using a mobile phase of dichloromethane/methanol 9:1) until the thymine spot has disappeared.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Slowly remove the acetic acid under reduced pressure using a rotary evaporator.

  • Add a small amount of water to the residue and continue evaporation to remove the last traces of acetic acid. .

• Purification: Proceed with Protocol 2 for recrystallization of the crude solid product.

Protocol 2: Purification by Recrystallization

• Dissolution: Transfer the crude Thymine,1-oxide solid to an Erlenmeyer flask. Add the minimum amount of your chosen hot recrystallization solvent (e.g., boiling water or an ethanol/water mixture) needed to fully dissolve the solid.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal, keep the solution hot for a few minutes, and then perform a hot filtration through a fluted filter paper to remove the charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Do not disturb the flask during this period to allow for the formation of large, pure crystals.

• Complete Crystallization: Once the solution has reached room temperature and crystal formation appears to have stopped, place the flask in an ice bath for 30-60 minutes to maximize product precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Data Summary & Troubleshooting Workflow

Table 1: Key Parameters and Their Impact on Synthesis

Parameter	Recommended Setting	Impact of Deviation on Yield
Oxidant Quality	Fresh 30-50% H₂O₂	Low: Incomplete conversion due to lower active oxidant concentration.
Oxidant Equivalents	1.1 - 1.5 eq.	Low: Incomplete conversion. High: Increased byproduct formation.
Reaction Temperature	70-75 °C	Low: Very slow or stalled reaction. High: Oxidant decomposition and increased side reactions.
Reaction Time	4-8 hours (TLC monitored)	Low: Incomplete conversion. High: Product degradation and byproduct formation.
Workup pH	Neutral	Strongly Acidic/Basic: Potential for product degradation.

Troubleshooting Logic Diagram

This workflow guides you through diagnosing the cause of low yield.

Sources

• 1. Peracetic acid - Wikipedia [en.wikipedia.org]
• 2. Peracetic Acid | Stability and Decomposition - Evonik Industries [active-oxygens.evonik.com]
• 3. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 4. Peroxy radical oxidation of thymidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thymine hydroperoxide as a potential source of singlet molecular oxygen in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. youtube.com [youtube.com]
• 8. m.youtube.com [m.youtube.com]

Optimizing HPLC retention times for Thymine,1-oxide(7ci,8ci) analysis

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently consult on the chromatographic behavior of highly polar, ionizable pyrimidine derivatives. Thymine, 1-oxide (7CI, 8CI) (CAS 10501-88-9) presents a notoriously difficult separation challenge. The addition of the N-oxide moiety drastically increases the molecule's hydrophilicity and introduces a strong localized dipole. Consequently, researchers often observe this compound eluting in the void volume ( t0​ ) on conventional reversed-phase (RP) C18 columns.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to establish robust, self-validating HPLC methods for this specific analyte.

Section 1: Diagnostic Workflow

When Thymine, 1-oxide fails to retain on your column, follow this diagnostic decision tree to identify the root cause and select the appropriate orthogonal approach.

Caption: Diagnostic decision tree for resolving void volume elution of polar pyrimidine N-oxides.

Section 2: Mechanistic Troubleshooting & FAQs

Q: Why does Thymine, 1-oxide exhibit zero retention on my standard C18 column? A: The causality lies in the analyte's partition coefficient (logP) and stationary phase dynamics. In reversed-phase HPLC, retention is driven by hydrophobic interactions. Because the N-oxide group makes Thymine, 1-oxide highly polar, it prefers the mobile phase over the hydrophobic C18 ligands, leading to rapid elution 1[1]. Furthermore, to retain such polar analytes, analysts often drop the organic modifier below 5%. On standard end-capped C18 columns, this causes "phase collapse" or ligand dewetting, where the aqueous mobile phase is expelled from the pores, effectively reducing the active stationary phase surface area to zero 2[2].

Q: Which column chemistry provides the necessary orthogonal retention mechanisms? A: You must utilize stationary phases explicitly designed for polar retention:

• Aqueous-Compatible RP (AQ-C18): These feature polar-embedded groups that prevent ligand dewetting, allowing you to run 100% aqueous mobile phases to force hydrophobic retention2[2].

• Pentafluorophenyl (PFP): PFP columns offer multiple retention mechanisms beyond hydrophobicity, including dipole-dipole interactions, π−π stacking with the pyrimidine ring, and hydrogen bonding. This is highly effective for capturing the N-oxide dipole 3[3].

• HILIC (Hydrophilic Interaction Liquid Chromatography): For extreme polarity, HILIC provides superior retention by partitioning the analyte into a water-enriched layer immobilized on a polar stationary phase 4[4].

Q: How do I optimize the mobile phase to prevent peak tailing for N-oxides? A: Pyrimidine bases and their N-oxides are highly susceptible to secondary interactions with residual silanols on the silica support, which manifests as severe peak tailing 3[3]. To mitigate this, precise pH control is required. A buffer such as 50 mM ammonium acetate at pH 4.0 ± 0.1 provides high buffer capacity in the critical region, ensuring reproducibility while suppressing unwanted ionic interactions 5[5]. Avoid trifluoroacetic acid (TFA) if coupling to mass spectrometry (LC-MS), as it causes severe ion suppression and does not reliably mask silanol activity for polar pyrimidines; instead, use acetate or formate buffers6[6].

Quantitative Comparison of Column Chemistries

Column Chemistry	Primary Retention Mechanism	Optimal Organic Modifier Range	Buffer Recommendation	Expected Retention Factor ( k′ )
Standard C18	Hydrophobic Partitioning	> 5% (Prone to phase collapse below 5%)	50 mM Acetate (pH 4.0)	< 1.0 (Co-elution in void)
AQ-C18 (Polar-Embedded)	Hydrophobic (Aqueous stable)	0% – 5% (100% aqueous compatible)	50 mM Acetate (pH 4.0)	2.0 – 5.0
PFP (Pentafluorophenyl)	Dipole-Dipole, π−π , H-Bonding	0% – 10%	50 mM Acetate (pH 4.0)	3.0 – 7.0
HILIC (Amide/Silica)	Aqueous Layer Partitioning	70% – 95%	10 mM Formate (pH 3.0)	4.0 – 10.0

Section 3: Self-Validating Experimental Protocols

To ensure scientific integrity, every method must be self-validating. The following protocols include built-in checkpoints to verify system performance before proceeding with your sample analysis.

Protocol A: 100% Aqueous Reversed-Phase Optimization (PFP or AQ-C18)

• System Preparation: Flush the LC system with 50:50 Methanol:Water to remove any highly non-polar contaminants.

• Mobile Phase Formulation:

  • Eluent A: 50 mM Ammonium Acetate, adjusted to pH 4.0 with glacial acetic acid 5[5].

  • Eluent B: 100% Methanol. (Causality: Methanol provides better selectivity for polar pyrimidines than Acetonitrile due to its protic nature and acidic solvatochromatic properties)1[1].

• Column Equilibration: Install a PFP or AQ-C18 column. Equilibrate with 99% A / 1% B for at least 20 column volumes to ensure complete pore wetting 2[2].

• Isocratic Testing: Inject the Thymine, 1-oxide standard at 1% B.

• Validation Checkpoint: Inject a void volume marker (e.g., Uracil or Thiourea). Calculate the retention factor ( k′=(tR​−t0​)/t0​ ). A successful method must yield a k′ between 2 and 10. If k′<2 , the method risks co-elution with matrix interferences and demonstrates insufficient retention 1[1].

Protocol B: HILIC Method Transition (Amide Phase)

• Sample Diluent Matching (Critical Step): Dissolve Thymine, 1-oxide in a diluent containing at least 75% Acetonitrile. (Causality: In HILIC, injecting a highly aqueous sample disrupts the immobilized water layer on the column, causing severe peak distortion and retention time variability)3[3].

• Mobile Phase Formulation:

  • Eluent A: 10 mM Ammonium Formate in Water, pH 3.0.

  • Eluent B: 100% Acetonitrile.

• Gradient Design: Start at 90% B (highly retentive in HILIC). Ramp down to 60% B over 10 minutes.

• Validation Checkpoint: Calculate the peak asymmetry factor ( As​ ). An As​ value between 0.9 and 1.2 validates that secondary silanol interactions have been successfully suppressed by the buffer concentration.

Section 4: Mechanistic Pathway Visualization

Understanding how your analyte interacts with the stationary phase is critical for logical method development. The diagram below illustrates the orthogonal retention mechanisms that successfully capture the N-oxide dipole.

Caption: Primary chromatographic interaction mechanisms for Thymine, 1-oxide across different stationary phases.

References

• Waters Knowledge Base. "How do I increase retention time for a polar compound on a liquid chromatography (LC) column?" 2

• LCGC International. "Mobile-Phase Optimization Strategies in Reversed-Phase HPLC." 1

• Separation Science. "HPLC Troubleshooting for Purine Peak Issues: Strategies to Improve Retention and Performance." 3

• PubMed. "Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases." 5

• Chromatography Forum. "Retention of Pyridine N-Oxides on HPLC." 4

• PubMed. "Analysis of pyrimidine synthesis 'de novo' intermediates in urine and dried urine filter-paper strips with HPLC-electrospray tandem mass spectrometry." 6

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. support.waters.com [support.waters.com]
• 3. sepscience.com [sepscience.com]
• 4. Retention of Pyridine N-Oxides on HPLC - Chromatography Forum [chromforum.org]
• 5. Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of pyrimidine synthesis "de novo" intermediates in urine and dried urine filter- paper strips with HPLC-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Oxidation Artifacts in Thymine, 1-Oxide Extraction

Welcome to the Technical Support Center for pyrimidine N-oxide extraction. Isolating highly reactive oxidized pyrimidines—specifically Thymine, 1-oxide (7CI, 8CI) (CAS 10501-88-9) (1)[1]—from complex biological matrices presents unique chemical challenges. The N-oxide moiety is highly susceptible to both artifactual degradation (deoxygenation) and further oxidation (e.g., formation of di-N-oxides or ring-opened degradation products) when exposed to reactive oxygen species (ROS), transition metals, or harsh derivatization conditions.

This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and a self-validating experimental protocol to ensure the structural integrity of your target analytes.

I. Troubleshooting Guides & FAQs

Q1: My GC-MS quantification of Thymine, 1-oxide shows massive variance and unusually high yields compared to my LC-MS/MS data. What is causing this discrepancy? Causality: The discrepancy is almost certainly caused by derivatization-induced oxidation . Gas chromatography coupled to electron impact mass spectrometry (GC-EIMS) requires the sample to be volatilized via silylation (e.g., using BSTFA). High-temperature silylation in the presence of trace oxygen induces artifactual oxidation of normal pyrimidine bases at a rate of roughly one oxidized base per 104 normal bases, leading to massive overestimation of oxidized species (2)[2]. Solution: You must implement an HPLC prepurification step prior to silylation to isolate the N-oxide from pro-oxidant precursors (3)[3]. Alternatively, switch entirely to LC-MS/MS, which utilizes Electrospray Ionization (ESI) and bypasses the need for thermal derivatization.

Q2: I am detecting secondary oxidation products even when bypassing GC-MS silylation. Where else could oxidation be occurring during my workflow? Causality: Trace transition metals (such as Fe2+ and Cu2+ ) released from cellular compartments during mechanical lysis catalyze Fenton-like reactions. These reactions convert ambient H2​O2​ into highly reactive hydroxyl radicals ( •OH ), which readily attack the pyrimidine ring. Solution: Introduce metal chelators directly into your lysis buffer. Research has demonstrated that adding chelators like deferoxamine mesylate (DFAM) or EDTA during the initial shearing/lysis phase significantly neutralizes oxidation artifacts mediated by post-extraction metal ions (4)[4].

Q3: Does the choice of organic solvent during liquid-liquid extraction affect the stability of Thymine, 1-oxide? Causality: Yes. Traditional phenol-chloroform extractions are highly problematic for N-oxides. Phenol rapidly auto-oxidizes upon exposure to air and light, producing reactive quinones and secondary ROS that directly oxidize pyrimidine backbones. Solution: Abandon phenol-based liquid-liquid extraction. Transition to Hydrophilic-Lipophilic Balance (HLB) Solid-Phase Extraction (SPE) cartridges to isolate the N-oxide safely.

II. Quantitative Impact of Extraction Conditions

The table below summarizes the expected artifactual oxidation yields based on the combination of extraction and derivatization methods utilized in the laboratory.

Extraction Method	Derivatization Step	Prepurification	Artifactual Oxidation Yield (per 104 bases)	Signal-to-Noise Ratio (Target vs. Artifact)
Phenol-Chloroform	Direct Silylation (GC-MS)	None	~1.00 - 1.50	Critical / Unusable
SPE + EDTA	Direct Silylation (GC-MS)	None	~0.80 - 1.00	Poor
SPE + DFAM	Direct Silylation (GC-MS)	None	~0.50 - 0.70	Moderate
SPE + DFAM	Silylation (GC-MS)	HPLC Fractionation	< 0.01	Excellent
SPE + DFAM	None (LC-MS/MS)	None	< 0.01	Excellent

III. Experimental Protocol: Artifact-Free Extraction Workflow

To guarantee scientific integrity, this protocol is designed as a self-validating system . By utilizing isotopic spiking, researchers can mathematically prove the absence of artifactual oxidation during their specific run.

Step 0: System Validation via Isotope Spiking (Critical)

• Action: Spike the initial lysis buffer with a known concentration of 15N2​ -labeled Thymine, 1-oxide (Internal Standard) and 13C -labeled Thymine (Control Probe) prior to adding the biological sample.

• Causality: This creates a closed-loop validation metric. By monitoring the ratio of 13C -Thymine to 13C -Thymine, 1-oxide in the final mass spectra, you can definitively prove whether artifactual N-oxidation occurred during sample processing. If 13C -labeled N-oxide is detected, your extraction conditions are actively oxidizing the base, indicating a failure in ROS mitigation.

Step 1: Lysis and De-proteination (Cold-Chain & Chelation)

• Prepare Lysis Buffer: Formulate 10 mM Tris-HCl (pH 8.0) and 1% SDS, supplemented with 1 mM Deferoxamine mesylate (DFAM) and 100 µM Butylated hydroxytoluene (BHT).

  • Causality: DFAM strictly chelates Fe3+/Fe2+ to prevent Fenton-mediated hydroxyl radical formation, while BHT neutralizes existing lipid peroxyl radicals.

• Homogenization: Homogenize the biological sample in the lysis buffer at 4°C using a bead beater. Strictly avoid sonication, which generates cavitation-induced ROS.

• Digestion: Add Proteinase K and incubate at 37°C for 1 hour. Do not exceed 37°C to prevent thermal degradation of the N-oxide moiety.

Step 2: Analyte Isolation (Avoiding Phenol Auto-oxidation)

• SPE Loading: Load the lysate onto a pre-conditioned Hydrophilic-Lipophilic Balance (HLB) Solid-Phase Extraction (SPE) cartridge.

• Washing: Wash the cartridge with 5% methanol in LC-MS grade water to remove hydrophilic contaminants, salts, and unbound metal ions.

• Elution: Elute the Thymine, 1-oxide fraction using 80% methanol. Evaporate the eluate under a gentle stream of ultra-high-purity (UHP) nitrogen gas at room temperature.

Step 3: Prepurification and Analysis

• If proceeding to GC-EIMS: Reconstitute the dried eluate in mobile phase and inject into a preparative HPLC system. Collect the specific fraction corresponding to the Thymine, 1-oxide retention time, lyophilize it, and derivatize using BSTFA/TMCS (99:1) at 60°C for 30 minutes.

  • Causality: Prepurification physically separates the target from normal pyrimidines, preventing them from oxidizing into artifactual N-oxides during the thermal stress of silylation.

• If proceeding to LC-MS/MS (Preferred): Reconstitute the dried SPE eluate directly in 0.1% formic acid and inject into the LC-MS/MS system.

  • Causality: Electrospray ionization (ESI) operates at lower thermal stress and requires no derivatization, completely bypassing silylation-induced artifacts.

IV. Workflow Visualization

Workflow for Thymine, 1-oxide extraction highlighting artifact risks and targeted mitigations.

V. References

• ChemicalBook. "10501-88-9 CAS MSDS (Thymine, 1-oxide (7CI,8CI))". Source: ChemicalBook.1

• Cadet J, Douki T, Ravanat JL. "Artifacts associated with the measurement of oxidized DNA bases". Source: PubMed (nih.gov). 2

• "Observation and prevention of an artefactual formation of oxidized DNA bases and nucleosides in the GC-EIMS method". Source: PubMed (nih.gov). 3

• "Discovery and characterization of artifactual mutations in deep coverage targeted capture sequencing data due to oxidative DNA damage during sample preparation". Source: Nucleic Acids Research | Oxford Academic. 4

Sources

• 1. 10501-88-9 CAS MSDS (Thymine, 1-oxide (7CI,8CI)) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. Artifacts associated with the measurement of oxidized DNA bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Observation and prevention of an artefactual formation of oxidized DNA bases and nucleosides in the GC-EIMS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

Thymine,1-oxide(7ci,8ci) vs thymine glycol in DNA damage assays

As a Senior Application Scientist in the field of genetic toxicology and DNA repair, I frequently encounter confusion regarding the selection of appropriate oxidative stress biomarkers and synthetic standards for DNA damage assays. A recurring point of technical ambiguity is the distinction between Thymine Glycol (Tg) and Thymine, 1-oxide (7ci,8ci) .

While both are oxidized derivatives of the pyrimidine base thymine, their structural chemistries dictate fundamentally different biological roles and assay compatibilities. This guide objectively compares these two compounds, detailing the causality behind their structural divergence, their performance in modern DNA damage assays, and the self-validating experimental protocols used to measure them.

Structural and Mechanistic Divergence

To design a robust DNA damage assay, one must first understand the structural constraints of the DNA backbone. The core difference between these two molecules lies in the specific site of oxidation, which dictates whether the molecule can physically exist within a DNA strand.

Thymine Glycol (5,6-dihydroxy-5,6-dihydrothymine)

Thymine glycol (Tg) is a canonical, highly studied DNA lesion induced by reactive oxygen species (ROS) and ionizing radiation[1][2]. Oxidation occurs at the C5-C6 double bond of the thymine ring.

• Causality of Helix Destabilization: The saturation of the C5-C6 bond converts the planar aromatic pyrimidine ring into a puckered, non-planar sp³ geometry. The addition of two bulky, hydrophilic hydroxyl groups disrupts base-stacking interactions and decreases the melting temperature ( Tm​ ) of the DNA duplex by 8–22 °C, depending on the sequence context[3][4].

• Biological Consequence: This severe local distortion acts as a steric block to replicative DNA polymerases, making Tg a potentially cytotoxic lesion if left unrepaired[2][5]. It is recognized and excised by the Base Excision Repair (BER) pathway, specifically by DNA glycosylases like NTH1 (Endonuclease III)[2][5].

Thymine, 1-oxide (7ci,8ci)

Thymine, 1-oxide (CAS: 10501-88-9) is an N-oxide derivative where the oxidation occurs at the N1 position of the pyrimidine ring[6][7].

• Causality of DNA Incompatibility: In a canonical DNA polynucleotide chain, the N1 nitrogen of a pyrimidine is covalently bonded to the C1' carbon of the deoxyribose sugar via a β -N1-glycosidic bond. Because the N1 position in Thymine, 1-oxide is oxidized, it lacks the necessary valency and lone-pair availability to form or maintain this glycosidic linkage.

• Biological Consequence: It is structurally impossible for Thymine, 1-oxide to exist as a covalent lesion within a DNA backbone. It functions strictly as a free-base metabolite or a synthetic screening compound, rendering it entirely incompatible with oligonucleotide-based structural assays.

Visualizing the Logic and Pathways

To clarify the assay selection process, the following logical tree dictates which compound is appropriate based on the target analytical workflow.

Figure 1: Structural logic dictating assay selection for oxidized thymine derivatives.

When Thymine Glycol is formed in genomic DNA, it triggers a highly conserved enzymatic cascade. Understanding this pathway is critical for designing in vitro cleavage assays.

Figure 2: Mechanistic pathway of Thymine Glycol formation and Base Excision Repair (BER).

Quantitative Performance Comparison

The table below summarizes the physicochemical properties and assay applicability of both compounds, demonstrating why Tg is the gold standard for structural DNA damage modeling.

Parameter	Thymine Glycol (Tg)	Thymine, 1-oxide (7ci,8ci)
CAS Number	14857-73-9 (cis-isomer)	10501-88-9
Site of Oxidation	C5 and C6 (Saturation to diol)	N1 (Nitrogen oxide)
DNA Backbone Compatibility	Yes (N1 forms glycosidic bond)	No (N1 valency occupied)
Duplex Destabilization ( ΔTm​ )	-8 °C to -22 °C[3][4]	N/A (Cannot form duplex)
Substrate for NTH1/Endo III	Highly Active[2][5]	Inactive
Polymerase Bypass Blockade	Strong Blockade[2][5]	N/A
Urinary Excretion (Human)	~32 nmol/day[8][9]	Undocumented / Trace
Primary Assay Application	BER Assays, LC-MS/MS Biomarker	Synthetic Free-Base Standard

Experimental Methodologies (Self-Validating Systems)

To ensure scientific rigor, any assay measuring DNA damage must include internal controls that validate the mechanism of action. Below are the optimized protocols for the two primary assays utilizing Thymine Glycol.

Protocol A: In Vitro Base Excision Repair (BER) Cleavage Assay

Objective: Validate the enzymatic recognition and excision of Tg by the DNA glycosylase NTH1. Causality Check: We utilize a dual-treatment approach (Enzyme + NaOH). NTH1 possesses robust glycosylase activity (removing the base) but relatively weak AP-lyase activity (cleaving the backbone). Adding NaOH ensures that all generated abasic (AP) sites are quantitatively cleaved via β -elimination, preventing underestimation of the initial glycosylase event.

• Substrate Preparation: Anneal a 5'-fluorophore-labeled oligonucleotide containing a site-specific cis-(5R,6S)-thymine glycol with a 1.5x molar excess of its complementary strand in annealing buffer (10 mM Tris-HCl, 50 mM NaCl, pH 7.5). Heat to 95°C for 5 minutes and cool slowly to room temperature.

• Enzymatic Reaction: Incubate 10 nM of the duplex DNA with 50 nM purified human NTH1 in BER reaction buffer (50 mM HEPES, 50 mM KCl, 1 mM EDTA, 1 mM DTT, pH 7.5) at 37°C for 30 minutes.

• Chemical Cleavage of AP Sites: Terminate the enzymatic reaction by adding NaOH to a final concentration of 0.1 M. Heat the samples to 90°C for 10 minutes to force complete strand scission at any uncleaved AP sites.

• Resolution & Quantification: Neutralize the samples, add formamide loading buffer, and resolve the fragments on a 15% TBE-Urea denaturing polyacrylamide gel. Quantify the ratio of the cleaved product (shorter fragment) to the uncleaved substrate using fluorescence densitometry.

Protocol B: LC-MS/MS Quantification of Urinary Thymine Glycol

Objective: Non-invasive, systemic assessment of whole-body oxidative DNA damage[8][9]. Causality Check: Because Tg is highly polar due to the C5-C6 diol, standard C18 reversed-phase columns often fail to retain it adequately, leading to ion suppression in the void volume. We utilize a Porous Graphitic Carbon (PGC) or HILIC column to exploit the molecule's hydrophilicity for superior chromatographic retention.

• Sample Collection & Spiking: Collect a 24-hour urine sample. Immediately spike a 1 mL aliquot with a known concentration of heavy-isotope internal standard (e.g., [ 15 N 2​ , 13 C]-thymine glycol) to correct for downstream matrix effects and extraction losses.

• Solid Phase Extraction (SPE): Pass the urine through a pre-conditioned C18 SPE cartridge. Because Tg is highly polar, it will elute early. Collect the aqueous wash and early methanolic fractions (up to 5% Methanol). Lyophilize the eluate to concentrate the analyte.

• Chromatographic Separation: Reconstitute the sample in mobile phase and inject onto a PGC LC column. Run a gradient utilizing water/acetonitrile with 0.1% formic acid.

• Mass Spectrometry Detection: Operate a triple quadrupole mass spectrometer in negative electrospray ionization (ESI-) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for Tg (e.g., m/z 159 → 116) and the corresponding transitions for the heavy internal standard.

Conclusion

For researchers developing DNA damage assays, Thymine Glycol is the definitive, biologically relevant target. Its structural integration into the DNA backbone allows for the accurate modeling of polymerase blockade, thermodynamic destabilization, and BER pathway kinetics. Conversely, Thymine, 1-oxide (7ci,8ci) is structurally prohibited from existing within intact DNA due to its N1-oxidation, relegating it to a niche role as a free-base synthetic standard. Assay designs must prioritize Tg when investigating genomic integrity, enzymatic repair mechanisms, or systemic oxidative stress biomarkers.

References

• Cathcart, R., Schwiers, E., Saul, R. L., & Ames, B. N. (1984). Thymine glycol and thymidine glycol in human and rat urine: a possible assay for oxidative DNA damage. Proceedings of the National Academy of Sciences of the United States of America, 81(18), 5633–5637.[Link]

• Yang, F., Romanova, E., Kubareva, E., Dolinnaya, N., Gajdoš, V., Burenina, O., Fedotova, E., Ellis, J. S., Oretskaya, T., Hianik, T., & Thompson, M. (2009). Detection of DNA damage: effect of thymidine glycol residues on the thermodynamic, substrate and interfacial acoustic properties of oligonucleotide duplexes. Analyst, 134(1), 41–51.[Link]

• Blaisdell, J. O., & Wallace, S. S. (2009). Processing of thymine glycol in a clustered DNA damage site: mutagenic or cytotoxic. Nucleic Acids Research, 37(13), 4430–4440.[Link]

Sources

• 1. A comparison of DNA damages produced under conditions of direct and indirect action of radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Processing of thymine glycol in a clustered DNA damage site: mutagenic or cytotoxic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Detection of DNA damage: effect of thymidine glycol residues on the thermodynamic, substrate and interfacial acoustic properties of oligonucleotide duplexes - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. Detection of DNA damage: effect of thymidine glycol residues on the thermodynamic, substrate and interfacial acoustic properties of oligonucleotide duplexes - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. Processing of thymine glycol in a clustered DNA damage site: mutagenic or cytotoxic - PMC [pmc.ncbi.nlm.nih.gov]
• 6. evitachem.com [evitachem.com]
• 7. 10501-88-9 CAS MSDS (Thymine, 1-oxide (7CI,8CI)) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. pnas.org [pnas.org]
• 9. pnas.org [pnas.org]

Comparative Stability and Application Guide: Thymine, 1-oxide vs. Alternative Pyrimidine N-oxides

As a Senior Application Scientist, selecting the optimal pyrimidine N-oxide is a critical decision that dictates the success of downstream applications—ranging from the stereoselective synthesis of nucleoside analogs to the modeling of prebiotic astrochemical pathways. Thymine, 1-oxide (7ci,8ci), commonly referred to as 1-hydroxythymine, exhibits a unique stability profile when compared to alternative N-oxides such as 1-hydroxyuracil and unsubstituted pyrimidine N-oxide.

This guide provides an objective, data-driven comparison of these compounds, focusing on the mechanistic causality behind their thermal, photochemical, and chemical stabilities.

Mechanistic Causality: Tautomerism and Ambident Reactivity

The stability of pyrimidine N-oxides is fundamentally governed by their tautomeric equilibrium and ambident reactivity.

Tautomeric Equilibrium: Unsubstituted pyrimidine N-oxide is primarily stable in its keto form and is highly susceptible to rapid degradation in non-stabilizing environments[1]. In contrast, substituted derivatives like thymine, 1-oxide and 1-hydroxyuracil exist predominantly in the N-hydroxy lactam form in protic solvents. This tautomeric preference acts as a thermodynamic sink, preventing premature degradation during nucleophilic attacks and providing superior shelf-life and reaction stability.

Ambident Reactivity (Marcus Theory): Diazine N-oxides present a classic challenge of ambident reactivity, where the N- and O- sites compete for electrophiles. While pyrazine N-oxides undergo preferential N-alkylation regardless of the electrophile's hardness, pyrimidine N-oxide uniquely favors O-alkylation (e.g., O-methylation via MeOTf)[2]. This kinetic preference is highly advantageous in synthetic applications. Specifically, 1-hydroxythymine and 1-hydroxyuracil serve as highly effective O-nucleophiles in the Mitsunobu reaction, enabling the synthesis of NO-furanosides[3]. The steric bulk of the C5-methyl group in thymine 1-oxide further enhances the stability of the intermediate anomeric glycosyloxyphosphonium salts, suppressing unwanted SN1 decomposition pathways and driving stereoselective SN2 inversion[3].

Comparative Performance Data

The following table summarizes the quantitative and qualitative stability metrics of key pyrimidine N-oxides to guide reagent selection.

Compound	Tautomeric Preference	Photochemical Stability (UV)	Mitsunobu O-Alkylation Efficiency	Primary Degradation Pathway
Thymine, 1-oxide (1-Hydroxythymine)	N-hydroxy form	Moderate-High (C5-methyl stabilization)	High (Stereoselective NO-furanosides)	Thermal deoxygenation
1-Hydroxyuracil	N-hydroxy form	Moderate	High (NO-furanosides)	Thermal deoxygenation
Pyrimidine N-oxide	Keto form	Low (Rapid oxaziridine breakdown)	Moderate (O-alkylation via MeOTf)	Photo-isomerization

Photochemical Stability and Oxaziridine Formation

Under UV irradiation, aromatic N-oxides undergo photo-isomerization to form transient oxaziridine intermediates[4]. The stability of these oxaziridines dictates the overall photochemical resilience of the parent compound. If the excitation energy exceeds the threshold required to excite the oxaziridine system, the intermediate breaks down with a quantum yield equal to or greater than its formation[4].

Thymine 1-oxide exhibits superior photochemical stability compared to unsubstituted pyrimidine N-oxide. The hyperconjugative stabilization provided by the C5-methyl group mitigates the rapid homolytic cleavage of the N-O bond within the oxaziridine ring, delaying deoxygenation.

Caption: Tautomeric equilibrium and photochemical degradation pathway of Thymine 1-oxide.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following workflows are designed as self-validating systems. Every critical step includes an orthogonal verification mechanism to confirm causality.

Protocol 1: Stereoselective Mitsunobu Glycosylation using 1-Hydroxythymine

Causality: The Mitsunobu reaction utilizes triphenylphosphine (PPh3) and diisopropyl azodicarboxylate (DIAD) to activate the anomeric hydroxyl group of a sugar. The stability of the intermediate glycosyloxyphosphonium ion determines whether the reaction proceeds via an SN2 (inversion) or SN1 (racemization) pathway[3]. By integrating in-situ 31P-NMR, we validate the presence of the phosphonium intermediate, ensuring the reaction remains on the stereoselective trajectory.

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 1.0 eq of the target furanose and 1.2 eq of 1-hydroxythymine in anhydrous THF under an argon atmosphere.

• Activation: Cool the reaction mixture to 0°C. Add 1.5 eq of PPh3, followed by the dropwise addition of 1.5 eq of DIAD. Causality Check: Dropwise addition controls the exothermic formation of the betaine intermediate, preventing the thermal degradation of 1-hydroxythymine.

• In-situ Validation (31P-NMR): Extract a 0.5 mL aliquot and analyze via 31P-NMR. The presence of a chemical shift near +45 ppm confirms the formation of the stable glycosyloxyphosphonium intermediate[3]. If a rapid accumulation of triphenylphosphine oxide (+29 ppm) is observed without product formation, the intermediate is decomposing via an SN1 pathway.

• Isolation & Stereochemical Validation: Warm to room temperature, stir for 12 hours, and purify the NO-furanoside via flash chromatography. Validate the anomeric inversion (stereoselectivity) using 1H-NMR by analyzing the J-coupling constants of the anomeric proton.

Caption: Self-validating experimental workflow for Mitsunobu glycosylation using 1-hydroxythymine.

Protocol 2: Photochemical Stability Assessment in H2O Ice Matrices

Causality: UV-induced oxidation and degradation pathways are highly sensitive to the solvent matrix. Prebiotic astrochemical models demonstrate that H2O ice matrices are essential for stabilizing the keto form of pyrimidine N-oxides during UV irradiation by facilitating proton abstraction[1].

Step-by-Step Methodology:

• Matrix Deposition: Co-deposit the target pyrimidine N-oxide and H2O vapor onto a 15 K cold window within a high-vacuum chamber.

• UV Irradiation: Irradiate the ice matrix using a hydrogen flow discharge lamp (Lyman-α, 121.6 nm) to induce photo-excitation.

• In-situ Validation (FTIR): Monitor the decay of the N-O stretching band (~1250 cm⁻¹) and the emergence of oxaziridine/deoxygenation product bands. Causality Check: FTIR provides real-time, non-destructive kinetic data, validating the degradation rate without thermally altering the matrix.

• Residue Analysis: Gradually warm the matrix to room temperature and analyze the resulting organic residue via HPLC to quantify the surviving N-oxide species[1].

References[1] Mechanism for the abiotic synthesis of uracil via UV-induced oxidation of pyrimidine in pure H2O ices. AIP Publishing.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHcQf4-3ofOYfZxF6dZedV0h2P872Cr8hv7rOjVZIt97PyIqpLuoiOHJNzPfXhCGMh5bzKICv8uw4i9XpPcjiqus-WsLBy9n8SqTP5inJ6T9cEn8_rgwL-6tl9YL0UavCrdOFGt0tIy_dsTd0HhLFdUUfEjEf24XYgatmzDj88e6S2jA57GHD-WaaU1GCXM6Wpz3g9_lQ==[3] Anomeric modification of carbohydrates using the Mitsunobu reaction. PMC.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG8ro8kqf2IWyuL-u8gKUGT1d5swukFTHt3L0Ta7Q5d9L7lXnIV76Y16-UxE7B6E8r_R5PwTXIfDZxiP2IdO9nwG47agqzLX3R15doVZx2TMFCDVHbMt6pdpY-6JUa9dEj_X2Rkm8jZAdGISg==[2] Competition between N and O: use of diazine N -oxides as a test case for the Marcus theory rationale for ambident reactivity. Chemical Science (RSC Publishing).https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHeOiHhyStOK4-PwvQcw3mwUVTd8w9qtVTII9sdeL9o6KIgzoHXyw2shcrENEmVFfwj8NSNPRJVqNV2EfHfm7SDQeCWK2d6llPb4ReIzbVTaXc9wL-3ibHRVObEj1HrdVYnI2XOnQ2g4cuPwJhp_OfEgVPBeLlZNcc=[4] Photochemistry of pyrimidine N-oxides and N-benzoyliminopyrimidines, and thermal reactions of N-aminopyrimidines with nitrogen-c. WUR eDepot.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHE7tggqnmAM22NMoIAg_dJoWUeaTLwFhvHQ_Le175QwePEKKQl-lZfCI6MQLyF78Kvx8peA2QGKoav9wsWA7mXvC8DrnnxRnqrsQOoOL5pbcnbnDhM7g==

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. Competition between N and O: use of diazine N -oxides as a test case for the Marcus theory rationale for ambident reactivity - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02834G [pubs.rsc.org]
• 3. Anomeric modification of carbohydrates using the Mitsunobu reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. edepot.wur.nl [edepot.wur.nl]

Safety & Regulatory Compliance

Thymine,1-oxide(7ci,8ci) proper disposal procedures

As a Senior Application Scientist, establishing rigorous, scientifically grounded protocols for chemical handling is paramount to both laboratory safety and regulatory compliance. Thymine, 1-oxide (7CI, 8CI) —an oxidized pyrimidine derivative frequently utilized in nucleic acid research, mutagenesis studies, and drug development—requires specialized disposal considerations.

Unlike standard organic waste, heterocyclic N-oxides possess unique reactivity profiles that dictate how they must be segregated, stored, and ultimately destroyed. The following guide provides a comprehensive, self-validating operational plan for the safe handling and disposal of Thymine, 1-oxide.

Chemical Profiling & Hazard Assessment

Before executing any disposal protocol, it is critical to understand the physicochemical parameters of the target analyte. Thymine, 1-oxide contains a polar N-O dative bond, which inherently alters its thermal stability and redox potential compared to unmodified thymine.

Table 1: Quantitative Data & Hazard Profile of Thymine, 1-oxide

Property	Value / Classification
Chemical Name	Thymine, 1-oxide (7CI, 8CI)
CAS Number	10501-88-9
Molecular Formula	C5H6N2O3
Molecular Weight	142.11 g/mol
Primary Hazard Class	Non-Halogenated Organic Solid (Irritant)
Reactivity Profile	Redox-active; potential for exothermic decomposition
Target Disposal Method	High-temperature incineration with flue gas scrubbing

Mechanistic Rationale for Disposal Protocols

Standard "dump and dilute" or basic organic waste consolidation is insufficient for N-oxides. The operational choices in our disposal methodology are driven by two primary mechanistic factors:

• Thermal Instability and Redox Reactivity: The N-O bond in organic N-oxides is energy-rich. Under uncontrolled heating or when inadvertently mixed with strong reducing agents, N-oxides can undergo exothermic deoxygenation. Calorimetric studies on the thermal hazards of industrial N-oxides demonstrate that these compounds can exhibit significant heat of decomposition, necessitating strict segregation from incompatible chemicals and heat sources [1].

• NOx Generation During Destruction: The most effective method for destroying organic chemical waste is high-temperature incineration. However, the combustion of nitrogen-rich heterocyclic compounds inevitably produces nitrogen oxides (NOx), which are potent atmospheric pollutants [2]. Therefore, disposal must be routed exclusively through licensed facilities equipped with advanced flue gas treatment (scrubbing) systems to neutralize NOx emissions prior to atmospheric release [3].

Experimental Workflow for Disposal

The following logical workflow maps the lifecycle of Thymine, 1-oxide waste from generation to final destruction.

Procedural flow for the safe and compliant disposal of Thymine, 1-oxide waste.

Step-by-Step Disposal Methodology

To ensure a self-validating system, each step of this protocol includes a built-in verification check.

Step 1: Waste Segregation & Compatibility Verification

• Action: Isolate Thymine, 1-oxide waste from strong reducing agents, heavy metal catalysts, and halogenated solvents.

• Causality: Mixing with reducing agents can trigger unintended redox reactions. Segregating from halogenated waste prevents the formation of highly toxic dioxins during incineration and reduces disposal costs.

• Validation Check: Visually inspect the waste log of the target container prior to addition. Ensure no incompatible functional groups (e.g., hydrides, active metals) are listed.

Step 2: Secure Containerization

• Action: Transfer the solid waste (or solvent-dissolved waste) into a chemically compatible, leak-proof container (e.g., HDPE plastic or amber glass). Fill to a maximum of 90% capacity.

• Causality: Leaving 10% headspace accommodates potential pressure changes caused by ambient temperature fluctuations or minor off-gassing from the N-oxide.

• Validation Check: Squeeze the sealed HDPE container gently; it should yield slightly without venting gas, confirming a proper seal and adequate headspace.

Step 3: Labeling and SAA Storage

• Action: Affix a standardized hazardous waste label immediately upon the first addition of waste. Clearly denote "Thymine, 1-oxide" and check the "Non-Halogenated Organic" and "Irritant" boxes. Store in a designated Satellite Accumulation Area (SAA) away from direct sunlight and heat sources.

• Causality: Regulatory compliance requires absolute traceability. Temperature control prevents the initiation of thermal degradation pathways.

• Validation Check: Ensure the label date matches the first day of accumulation. The container must be physically located within the legally defined SAA footprint of the laboratory.

Step 4: Professional Incineration via EHS

• Action: Schedule a pickup with your institutional Environmental Health and Safety (EHS) department before the SAA time limit (typically 90 days) expires.

• Causality: EHS ensures the waste is transferred to a licensed vendor capable of high-temperature incineration with the necessary flue gas scrubbing infrastructure to manage NOx byproducts [2].

In-Lab Spill Response & Quenching Protocol

In the event of an accidental release, immediate and controlled action is required to prevent aerosolization and environmental contamination.

• Containment: Isolate the spill area. Personnel must don appropriate PPE, including nitrile gloves, safety goggles, a lab coat, and a NIOSH-approved N95/P100 particulate respirator if dust generation is a risk.

• Mechanical Collection (Solid Spill): Gently sweep up the solid using a non-sparking tool and an anti-static dustpan to avoid generating airborne particulates. Place the collected solid directly into a dedicated hazardous waste container. Do not use a standard vacuum cleaner, as this can aerosolize the fine powder.

• Solvent Wipe-Down: Wipe the affected surface with a compatible, low-reactivity solvent (e.g., aqueous ethanol) to dissolve and capture residual microscopic traces.

• Secondary Disposal: Dispose of all contaminated wipe-down materials (paper towels, absorbent pads) in the same hazardous waste container as the primary chemical waste, ensuring the container is sealed and labeled as spill debris.

References

• Wang, W., et al. "Thermal hazards evaluation of the synthesis of N-methylmorpholine-N-oxide." ResearchGate. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Feasibility Study for Adapting Present Combustion Source Continuous Monitoring Systems to Hazardous Waste Incinerators." EPA NEPIS. Available at:[Link]